Methyl 7-nitro-1H-indazole-3-carboxylate

Core Science & Biosynthesis

CAS number and molecular weight of Methyl 7-nitro-1H-indazole-3-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of Methyl 7-nitro-1H-indazole-3-carboxylate, a heterocyclic compound of interest in medicinal chemistry. Authored from the perspective of a Senior Application Scientist, this document synthesizes its chemical properties, a detailed synthesis protocol, and its potential applications in research and drug development.

Introduction

The indazole scaffold is a privileged bicyclic heterocycle in modern medicinal chemistry, forming the core of numerous therapeutic agents. Its ability to act as a bioisostere of indole allows for a wide range of biological activities, from kinase inhibition to serving as a serotonin receptor antagonist. The introduction of a nitro group, as in Methyl 7-nitro-1H-indazole-3-carboxylate, can significantly modulate the electronic properties and biological activity of the parent molecule. Nitro-containing compounds are known to have a broad spectrum of activities, including antimicrobial and antineoplastic properties.[1] This guide will delve into the specifics of the 7-nitro substituted variant, providing a robust framework for its synthesis and exploration.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₉H₇N₃O₄	Calculated
Molecular Weight	221.17 g/mol	Calculated
Appearance	Expected to be a solid	Inferred from related compounds[2]
Solubility	Expected to be soluble in organic solvents like DMF, DMSO	Inferred from related compounds

Synthesis and Mechanism

The synthesis of Methyl 7-nitro-1H-indazole-3-carboxylate can be approached through a multi-step process, beginning with a suitably substituted indole. The following protocol is a well-established and adaptable method for the preparation of indazole-3-carboxylic acid derivatives, followed by esterification.[3][4][5]

Part 1: Synthesis of 7-Nitro-1H-indazole-3-carboxaldehyde

This initial step involves the nitrosation of 7-nitroindole. This reaction proceeds through a multistep pathway that begins with the nitrosation at the C3 position of the indole ring.[4]

Experimental Protocol:

• Preparation of the Nitrosating Mixture: In a round-bottom flask, dissolve sodium nitrite (NaNO₂, 8 mmol) in a mixture of deionized water (4 mL) and dimethylformamide (DMF, 3 mL).

• Acidification: Cool the solution to 0°C in an ice bath and slowly add 2N hydrochloric acid (HCl, 2.7 mmol). Stir the mixture under an argon atmosphere for 10 minutes. This in situ formation of nitrous acid is crucial for the subsequent nitrosation.

• Addition of 7-Nitroindole: In a separate flask, dissolve 7-nitroindole (1 mmol) in DMF (3 mL).

• Reaction: Using a syringe pump, add the 7-nitroindole solution to the nitrosating mixture at 0°C over a period of 2 hours. The slow addition is critical to control the reaction rate and minimize side products.

• Stirring: After the addition is complete, allow the reaction mixture to stir at room temperature for 12 hours.

• Work-up: Extract the mixture three times with ethyl acetate. Wash the combined organic layers with water and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel to yield 7-Nitro-1H-indazole-3-carboxaldehyde.

Part 2: Oxidation to 7-Nitro-1H-indazole-3-carboxylic acid

The aldehyde synthesized in the previous step is oxidized to the corresponding carboxylic acid. The Pinnick oxidation is a reliable method for this transformation.[5]

Experimental Protocol:

• Dissolution: Dissolve 7-Nitro-1H-indazole-3-carboxaldehyde (1 mmol) in a mixture of tert-butanol (5 mL) and water (2 mL).

• Addition of Reagents: Add 2-methyl-2-butene (5 mmol) to the solution. In a separate flask, prepare a solution of sodium chlorite (NaClO₂, 1.5 mmol) and sodium dihydrogen phosphate (NaH₂PO₄, 1.5 mmol) in water (3 mL).

• Reaction: Slowly add the sodium chlorite/phosphate solution to the aldehyde solution at room temperature. Stir the reaction mixture at room temperature until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC).

• Work-up: Quench the reaction by adding a saturated aqueous solution of sodium sulfite. Acidify the mixture to a pH of 3-4 with 1N HCl to precipitate the carboxylic acid.

• Isolation: Filter the precipitate, wash with cold water, and dry under vacuum to yield 7-Nitro-1H-indazole-3-carboxylic acid.

Part 3: Esterification to Methyl 7-nitro-1H-indazole-3-carboxylate

The final step is the esterification of the carboxylic acid to the methyl ester. A standard Fischer esterification is suitable for this conversion.

Experimental Protocol:

• Reaction Setup: Suspend 7-Nitro-1H-indazole-3-carboxylic acid (1 mmol) in methanol (10 mL).

• Catalysis: Add a catalytic amount of concentrated sulfuric acid (H₂SO₄, 2-3 drops).

• Reflux: Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by TLC.

• Work-up: After cooling to room temperature, neutralize the mixture with a saturated solution of sodium bicarbonate.

• Extraction: Extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization or column chromatography to yield Methyl 7-nitro-1H-indazole-3-carboxylate.

Synthesis Workflow Diagram

Caption: Synthetic route for Methyl 7-nitro-1H-indazole-3-carboxylate.

Characterization

The structural confirmation of Methyl 7-nitro-1H-indazole-3-carboxylate would rely on standard spectroscopic techniques:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the aromatic protons on the indazole ring, a singlet for the methyl ester protons, and a broad singlet for the N-H proton.

• ¹³C NMR: The carbon NMR would display signals for the carbonyl carbon of the ester, the aromatic carbons, and the methyl carbon.

• FT-IR: The infrared spectrum should exhibit characteristic absorption bands for the N-H stretch, the C=O stretch of the ester, and the N-O stretches of the nitro group.

• Mass Spectrometry: The mass spectrum would show the molecular ion peak corresponding to the calculated molecular weight.

Applications in Research and Drug Development

Indazole derivatives are of significant interest in drug discovery due to their diverse biological activities. The title compound, Methyl 7-nitro-1H-indazole-3-carboxylate, serves as a valuable intermediate for the synthesis of more complex molecules.

• Kinase Inhibitors: The indazole nucleus is a key component of several kinase inhibitors used in oncology.[4] Further functionalization of the carboxylate group could lead to the development of novel kinase inhibitors.

• Antiparasitic Agents: Nitro-containing heterocyclic compounds have shown promise as antiprotozoal agents.[6] The nitroindazole scaffold could be explored for activity against various parasites.

• Neuroprotective and Anti-inflammatory Agents: 7-Nitroindazole itself is known as a nitric oxide synthase (NOS) inhibitor with neuroprotective and analgesic properties.[7] The introduction of the methyl carboxylate at the 3-position provides a handle for further chemical modification to explore these activities.

• Building Block for Novel Heterocycles: The reactive sites on the indazole ring and the ester functionality allow for its use as a versatile building block in the synthesis of novel heterocyclic systems with potential therapeutic applications.[8]

Safety and Handling

As with any laboratory chemical, Methyl 7-nitro-1H-indazole-3-carboxylate should be handled with appropriate safety precautions. While specific toxicity data is not available, the safety data for related indazole derivatives suggest that it may be harmful if swallowed and cause skin and eye irritation.

• Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and eye/face protection.

• Handling: Avoid contact with skin and eyes. Do not breathe dust. Handle in a well-ventilated area.

• Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.

Conclusion

Methyl 7-nitro-1H-indazole-3-carboxylate is a compound with significant potential as a building block in medicinal chemistry and drug discovery. The synthetic route outlined in this guide provides a reliable method for its preparation, opening avenues for the exploration of its biological activities and the development of novel therapeutic agents. Its structural features suggest potential applications in oncology, infectious diseases, and neurology, making it a target of interest for further research.

References

• Müller, J., Hemphill, A., & Müller, N. (2018). Physiological Aspects of Nitro Drug Resistance in Giardia Lamblia. International Journal for Parasitology: Drugs and Drug Resistance, 8(2), 271–277.
• Martina, K., Tagliapietra, S., Veselov, V.V., & Cravotto, G. (2019). Green Protocols in Heterocycle Syntheses via 1,3-Dipolar Cycloadditions. Frontiers in Chemistry, 7, 95.
• (2022). The Diverse Biological Activity of Recently Synthesized Nitro Compounds. Molecules, 27(11), 3619.
• Yoshida, T., Doi, M., Matsura, N., & Kato, S. (1996).
• Petit, E., et al. (2018). An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. RSC Advances, 8(23), 12535-12545.

• 1H-INDAZOLE-3-CARBOXYLIC ACID METHYL ESTER. (n.d.). LookChem. Retrieved February 12, 2026, from [Link]

• 7-Nitroindazole. (n.d.). PubChem. Retrieved February 12, 2026, from [Link]

• 5-nitroindazole derivatives and use thereof as antiprotozoal agents. (2017). Google Patents.
• Eddahmi, M., et al. (2020). A Suitable Functionalization of Nitroindazoles with Triazolyl and Pyrazolyl Moieties via Cycloaddition Reactions. Molecules, 25(21), 5032.
• Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine. (2021). Google Patents.

• The Structures of Indazolin-3-one (=1,2-Dihydro-3H-indazol-3-one) and 7-Nitroindazolin-3-one. (2009). ResearchGate. Retrieved February 12, 2026, from [Link]

• Synthesis of new fluorescent compounds from 5-nitro-1H- indazole. (2012). Semantic Scholar. Retrieved February 12, 2026, from [Link]

• Methods for the preparation of indazole-3-carboxylic acid and n-(s). (2011). Google Patents.

Sources

• 1. The Diverse Biological Activity of Recently Synthesized Nitro Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CAS 43120-28-1: Methyl 1H-indazole-3-carboxylate [cymitquimica.com]
• 3. benchchem.com [benchchem.com]
• 4. An optimized procedure for direct access to 1 H -indazole-3-carboxaldehyde derivatives by nitrosation of indoles - RSC Advances (RSC Publishing) DOI:10.1039/C8RA01546E [pubs.rsc.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. WO2017072374A1 - 5-nitroindazole derivatives and use thereof as antiprotozoal agents - Google Patents [patents.google.com]
• 7. 7-Nitroindazole | C7H5N3O2 | CID 1893 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

A Technical Guide to the Safe Handling of Nitro-Indazole Esters for Research and Development

Introduction: The indazole scaffold is a privileged bicyclic heteroaromatic system frequently utilized in medicinal chemistry and drug development due to its versatile biological activities. The introduction of a nitro group to this scaffold, creating nitro-indazole esters, can significantly modulate a compound's pharmacological properties, often enhancing its efficacy or introducing new functionalities.[1] However, the same chemical properties that make these compounds valuable also introduce significant handling risks. The nitroaromatic moiety is associated with a spectrum of hazards, including potential carcinogenicity, mutagenicity, acute toxicity, and, critically, explosive potential.[2][3]

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of safety data sheet (SDS) points to provide a deeper understanding of the causality behind the hazards and the necessary precautions. By grounding our protocols in the fundamental chemistry of these compounds, we aim to foster a culture of intrinsic safety and scientific integrity in the laboratory.

Section 1: Hazard Identification and Characterization

A comprehensive understanding of the hazards associated with nitro-indazole esters is the foundation of a robust safety protocol. These risks are not merely theoretical; they are a direct consequence of the compound's molecular structure and the energetic potential of the nitro group. The electron-withdrawing nature of the nitro group, combined with the aromatic ring, creates a thermodynamically unstable system prone to rapid decomposition under certain conditions.[3][4]

Hazard Category	Description	Causality & Field Insights	Supporting Sources
Acute Toxicity	Harmful if swallowed, inhaled, or absorbed through the skin. Can cause systemic effects such as methemoglobinemia, leading to cyanosis.	The nitro group can interfere with biological redox processes. Aromatic nitro compounds are known to oxidize the iron in hemoglobin, rendering it unable to transport oxygen.	[5][6][7]
Irritation	Causes serious irritation to the eyes, skin, and respiratory tract. Fine powders can be particularly hazardous if aerosolized.	These compounds are electrophilic and can react with biological nucleophiles in tissues, leading to inflammation and damage.	[5][6][7]
Carcinogenicity/Mutagenicity	Some nitroaromatic compounds are suspected or known carcinogens and mutagens.	The metabolic reduction of the nitro group can form highly reactive intermediates (e.g., nitroso and hydroxylamino derivatives) that can form adducts with DNA, leading to mutations.	[3][8][9]
Physical Hazards	Potentially explosive, especially compounds with multiple nitro groups. Sensitive to heat, shock, and friction. Thermal decomposition can release toxic gases (NOx, CO).	The decomposition of nitro compounds is highly exothermic and can proceed rapidly, generating a large volume of hot gas, which is the basis of an explosion. The initial step is often the homolytic cleavage of the C-NO₂ or O-NO₂ bond.	[2][7][10][11]

Section 2: The Pre-Experimental Risk Assessment

Before a single container is opened, a thorough and documented risk assessment must be performed. This is not a bureaucratic hurdle but a critical scientific step in experimental design. The goal is to move from hazard identification to a concrete plan for risk mitigation.

Caption: Step-by-step workflow for safely weighing solid compounds.

• Preparation: Ensure the fume hood sash is at the proper height. Decontaminate the work surface. Place a plastic-backed absorbent pad on the surface.

• Don PPE: Wear all required PPE as specified in Section 4.

• Transfer: Use a compatible spatula to carefully transfer the solid from its storage container to a tared weighing vessel. Perform this action slowly and deliberately to prevent aerosolizing the powder. [6]4. Cleaning: After transferring, clean the spatula with a solvent-dampened wipe. Clean any minor spills on the work surface immediately with a damp cloth.

• Waste: All contaminated wipes, pads, and gloves are considered hazardous waste and must be disposed of in a properly labeled, sealed container. [12]6. Doffing: Remove PPE carefully to avoid cross-contamination and wash hands thoroughly with soap and water. [13][14]

SOP 2: Storage and Transport

• Storage: Store nitro-indazole esters in a cool, dry, well-ventilated area away from heat, ignition sources, and incompatible materials like strong oxidizing agents and acids. [4][7][15]Containers must be tightly sealed and clearly labeled. [6]Utilize secondary containment to control any potential leaks. [12]* Transport: When moving containers within the laboratory or building, place them in a secondary, shatter-proof container. Avoid transporting them close to the body and use freight elevators when possible. [16]

Section 6: Emergency Response Protocols

Preparedness is paramount. All lab personnel must know the location of safety equipment and be trained on these procedures.

Caption: Emergency response flowchart for chemical spills.

First Aid for Exposure

Immediate and correct action can significantly reduce the severity of an injury.

• Skin Contact: Immediately flush the affected area with copious amounts of soap and water for at least 15 minutes while removing contaminated clothing. [7][17]Seek medical attention. [8]* Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. [7][17]Remove contact lenses if possible. Seek immediate medical attention. [8]* Inhalation: Move the affected person to fresh air immediately. [7]If breathing is difficult, administer oxygen. Seek medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. [18]Seek immediate medical attention and provide the SDS to the medical personnel. [8]

Section 7: Waste Management and Disposal

Chemical waste from nitro-indazole esters is hazardous and must be managed according to strict protocols to protect personnel and the environment.

• Segregation: This waste stream must be kept separate. Do not mix with non-halogenated solvents (if applicable), aqueous waste, or other incompatible materials. [12]2. Containerization: Use only chemically compatible, sealed, and clearly labeled containers. The label must include the words "Hazardous Waste," the full chemical name(s), and the associated hazards (e.g., Toxic, Reactive). [12]3. Accumulation: Store waste containers in a designated, well-ventilated Satellite Accumulation Area within the lab, preferably in secondary containment. [12]4. Disposal: The final disposal method for these compounds is typically high-temperature incineration by a licensed hazardous waste contractor. [12]Never dispose of this waste down the drain or in regular trash. Always comply with all local, state, and federal regulations. [4]

References

• Investigation of Selected Potential Environmental Contaminants: Nitroarom
• Personal protective equipment for working with nitrovinyl compounds. (2025). Benchchem.
• Personal protective equipment for handling 3-Nonanone, 2-nitro-. (2025). Benchchem.
• 3-Methyl-6-nitro-1h-indazole Safety D
• Proper Disposal of 4-Chloro-2-iodo-1-nitrobenzene: A Guide for Labor
• NitroCompounds-Various.docx. (N/A). University of Georgia Office of Research - UGA.
• Safe Disposal of Halogenated Nitroaromatic Compounds: A General Guide. (2025). Benchchem.
• 6-Nitro-1H-indazole - SAFETY D
• Spill Control/Emergency Response - EHSO Manual 2025-2026. (2025). University of Oklahoma Health Sciences.
• Chemical Safety: Personal Protective Equipment. (N/A). University of California, San Francisco.
• Material Safety Data Sheet - 5-Nitroindazole, pa. (N/A). Cole-Parmer.
• 5-Nitro-1H-indazole Safety D
• Chemical Emergencies, Exposures, and Spills. (N/A). Florida State University Environmental Health and Safety.
• Bioremediation of nitroaromatic compounds. (2009). Cambridge University Press.
• Safety Guidelines for Demonstrations & Learning Activities in Research Labs. (N/A). Vanderbilt University.
• Nitroaromatic Compounds, from Synthesis to Biodegradation. (2007). Microbiology and Molecular Biology Reviews.
• Design and Synthesis of New 6-Nitro and 6-Amino-3,3a,4,5-Tetrahydro-2H-Benzo[g]indazole Derivatives: Antiproliferative and Antibacterial Activity. (2018). Molecules.
• Working with Chemicals. (N/A).
• SAFETY STANDARDS IN RESEARCH LABORATORIES. (N/A).
• Production of 4-nitroimidazole and its thermal stability. (2008).
• Investigation of the Decomposition Mechanism and Thermal Stability of Nitrocellulose/Nitroglycerine Based Propellants by Electron Spin Resonance. (2022).

Sources

• 1. Design and Synthesis of New 6-Nitro and 6-Amino-3,3a,4,5-Tetrahydro-2H-Benzo[g]indazole Derivatives: Antiproliferative and Antibacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. research.uga.edu [research.uga.edu]
• 3. Nitroaromatic Compounds, from Synthesis to Biodegradation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 7. fishersci.com [fishersci.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. Bioremediation of nitroaromatic compounds (Chapter 6) - Bioremediation [cambridge.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 15. fishersci.com [fishersci.com]
• 16. uab.cat [uab.cat]
• 17. safety.fsu.edu [safety.fsu.edu]
• 18. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Biological Activity of Indazole-3-Carboxylate Scaffolds

Executive Summary: The Privileged Scaffold

The indazole-3-carboxylate scaffold represents a "privileged structure" in medicinal chemistry—a molecular framework capable of providing useful ligands for more than one type of receptor or enzyme target by judicious structural modifications. While the 1H-indazole core mimics the purine and indole rings found in endogenous nucleotides and neurotransmitters (e.g., adenosine, serotonin), the C3-carboxylate functionality provides a critical vector for hydrogen bonding and steric positioning.

This guide dissects the biological activity of this scaffold across three primary domains: Serotonergic modulation (5-HT3/5-HT4) , Cannabinoid receptor agonism (CB1/CB2) , and Immuno-oncology (IDO1/Kinase inhibition) . It moves beyond basic descriptions to analyze the structure-activity relationships (SAR) that drive potency and selectivity.

Medicinal Chemistry & Structure-Activity Relationships (SAR)

The biological versatility of the indazole-3-carboxylate core is dictated by three vectors of modification.

The C3-Carboxyl "Warhead"

The C3 position is the defining feature of this subclass.

• Carboxamides (CONHR): This is the most bioactive derivative. The amide nitrogen acts as a hydrogen bond donor, crucial for binding in the orthosteric sites of GPCRs (e.g., 5-HT4, CB1). In synthetic cannabinoids (e.g., AB-CHMINACA), the amide linker connects the core to a hydrophobic spacer (e.g., tert-leucine), essential for locking the receptor in an active conformation.

• Carboxylic Acids (COOH): Generally inactive in GPCR binding (e.g., CB1 affinity drops >100-fold upon hydrolysis). However, they are potent in metalloenzyme inhibition (e.g., IDO1), where the acid (or hydroxyamidine isostere) coordinates with the heme iron.

• Esters (COOR): Often serve as prodrugs or lipophilic precursors to facilitate blood-brain barrier (BBB) penetration before hydrolysis.

The N1-Tail (Pharmacokinetic Anchor)

Substitution at N1 controls lipophilicity and receptor subtype selectivity.

• 5-HT3 Antagonists: Requires a basic amine side chain (e.g., azabicyclo[3.3.1]nonane in Granisetron) to interact with the critical Trp183 residue.

• CB1 Agonists: Requires a hydrophobic tail (fluoropentyl, cyclohexylmethyl) to occupy the lipid-facing pocket of the receptor.

The Benzenoid Ring (Electronic Tuning)

Substitutions at C4-C7 modulate the pKa of the indazole nitrogens and electronic density.

• C5/C6 Halogenation: Frequently used to block metabolic oxidation (increasing half-life) or to fill small hydrophobic pockets in kinase active sites.

Visualization: Pharmacophore Map

Figure 1: Pharmacophore map illustrating the three critical vectors for optimizing biological activity in indazole-3-carboxylate scaffolds.

Therapeutic Applications & Mechanism of Action[2][3]

Neuroscience: 5-HT3 Receptor Antagonism

Case Study: Granisetron Granisetron is a quintessential indazole-3-carboxamide. It acts as a potent anti-emetic by antagonizing the 5-HT3 receptor, a ligand-gated ion channel.

• Mechanism: Competitive antagonism.[1]

• Molecular Interaction:

  • Cation-π Interaction: The indazole ring intercalates between aromatic residues (specifically Trp183 in Loop B) of the receptor binding pocket.

  • Hydrogen Bonding: The C3-carbonyl oxygen accepts a hydrogen bond from the receptor backbone, while the amide nitrogen donates to Tyr143 or Tyr153 (Loop E).

  • Steric Blockade: The bulky bicyclic amine group (azabicyclononane) prevents the conformational change required for channel opening, effectively locking the channel in a closed state [1, 2].

Toxicology: Synthetic Cannabinoid Receptor Agonists (SCRAs)

Case Study: AB-CHMINACA The indazole-3-carboxamide core replaced earlier indole-based scaffolds (e.g., JWH-018) in illicit markets due to higher stability and potency.

• Mechanism: Full agonism at CB1 (Gi/o-coupled GPCR).

• Activity Profile: Unlike THC (partial agonist), indazole-3-carboxamides like AB-CHMINACA act as full agonists.[2][3] They recruit β-arrestin 2 with high efficacy, leading to rapid receptor internalization and desensitization. This "super-activation" suppresses intracellular cAMP levels drastically, causing the severe toxicity (seizures, cardiotoxicity) seen in clinical cases [3, 4].

Immuno-Oncology: IDO1 Inhibition

Case Study: Indazole-3-Carboximidamides Indoleamine 2,3-dioxygenase 1 (IDO1) suppresses T-cell activity in tumors.

• Mechanism: Heme coordination.[4]

• Binding Mode: The N1-H of the indazole and the C3-hydroxyamidine moiety form a "pincer" that coordinates directly with the ferrous iron (Fe2+) in the IDO1 heme center. This displaces molecular oxygen, preventing the oxidation of tryptophan to kynurenine. The benzene ring of the indazole occupies "Pocket A" (hydrophobic cleft formed by Tyr126 and Cys129) [5].

Experimental Protocols

Synthesis of Indazole-3-Carboxamides (Convergent Route)

This protocol avoids the harsh conditions of the classical isatin route and allows for late-stage diversification.

Reagents:

• Methyl 1H-indazole-3-carboxylate (Starting Material)

• Alkyl Halide (R-X)

• Potassium Carbonate (K2CO3) / DMF

• Lithium Hydroxide (LiOH)

• Amine (R'-NH2)

• HATU or EDC/HOBt (Coupling Agents)

Step-by-Step Protocol:

• N1-Alkylation: Dissolve methyl 1H-indazole-3-carboxylate (1.0 eq) in anhydrous DMF. Add K2CO3 (2.0 eq) and the appropriate alkyl halide (1.1 eq). Stir at 60°C for 4 hours.

  • Critical Check: Monitor via TLC. Two spots may appear (N1 vs N2 alkylation). N1 is thermodynamically favored but N2 kinetic products can form. Isolate N1 isomer via column chromatography (Hexane/EtOAc).

• Hydrolysis: Treat the N1-alkylated ester with LiOH (3.0 eq) in THF:H2O (3:1) at room temperature for 12 hours. Acidify with 1M HCl to precipitate the carboxylic acid intermediate.

• Amide Coupling: Dissolve the acid (1.0 eq) in DMF. Add DIPEA (3.0 eq) and HATU (1.2 eq). Stir for 10 mins to activate. Add the amine (1.1 eq) and stir for 16 hours.

• Purification: Dilute with EtOAc, wash with NaHCO3 and Brine. Purify via HPLC or Flash Chromatography.

Visualization: Synthesis Workflow

Figure 2: Convergent synthesis pathway for generating diverse indazole-3-carboxamide libraries.

Bioassay: cAMP Accumulation Assay (For GPCR Activity)

To validate biological activity (e.g., 5-HT4 agonism or CB1 agonism), measuring intracellular cAMP is the gold standard.

Protocol:

• Cell Line: CHO-K1 cells stably expressing the target receptor (e.g., human CB1).

• Seeding: Plate cells at 10,000 cells/well in 384-well plates. Incubate overnight.

• Stimulation:

  • For Agonists (5-HT4): Add compound + Isobutylmethylxanthine (IBMX) to prevent cAMP degradation.

  • For Gi-Agonists (CB1): Add compound + Forskolin (10 µM). Forskolin raises cAMP; the agonist will inhibit this rise.

• Detection: Use a TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) kit (e.g., LANCE Ultra cAMP).

  • Add Europium-labeled cAMP tracer and ULight-labeled anti-cAMP antibody.

  • Incubate for 1 hour.

• Analysis: Measure signal at 665 nm/615 nm. Calculate IC50 (for Gi) or EC50 (for Gs) using a 4-parameter logistic fit.

Data Summary: Comparative Potency

Compound Class	Target	Key Structural Feature	Typical Potency (Ki/IC50)	Biological Effect
Granisetron	5-HT3	N-azabicyclo[3.3.1]nonane	0.2 - 2.0 nM (Ki)	Antiemetic (Antagonist)
AB-CHMINACA	CB1	N-(1-amino-3-methyl-1-oxobutan-2-yl)	0.5 - 1.5 nM (Ki)	Psychoactive (Full Agonist)
Epacadostat Analog	IDO1	N'-hydroxycarboximidamide	~10 - 70 nM (IC50)	Immuno-modulator (Inhibitor)
LY353433	5-HT4	N-(piperidyl)ethyl	~1.0 nM (Ki)	Prokinetic (Antagonist)

Visualization: CB1 Signaling Pathway

The following diagram illustrates the signaling cascade activated by indazole-3-carboxamide synthetic cannabinoids, highlighting the divergence between G-protein signaling and β-arrestin recruitment which leads to toxicity.

Figure 3: Dual signaling pathways of CB1 receptors activated by indazole-3-carboxamides. High efficacy in the β-arrestin pathway is linked to the severe toxicity profile of these compounds.

References

• Structural basis of ligand recognition in 5-HT3 receptors. Nature, 2014.

• Granisetron's Antagonistic Action on 5-HT3 Receptors: A Technical Guide. Benchchem, 2025.[1]

• AB-CHMINACA, AB-PINACA, and FUBIMINA: Affinity and Potency of Novel Synthetic Cannabinoids. Journal of Pharmacology and Experimental Therapeutics, 2015.

• Structure-activity relationship of prevalent synthetic cannabinoid metabolites on hCB1. Acta Pharmacologica Sinica, 2025.[5]

• Synthesis and Molecular Modeling Studies of N′-Hydroxyindazolecarboximidamides as Novel IDO1 Inhibitors. Molecules, 2017.

• Discovery of 2H-Indazole-3-carboxamide Derivatives as Novel Potent Prostanoid EP4 Receptor Antagonists. Journal of Medicinal Chemistry, 2023.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. AB-CHMINACA, AB-PINACA, and FUBIMINA: Affinity and Potency of Novel Synthetic Cannabinoids in Producing Δ9-Tetrahydrocannabinol-Like Effects in Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. AB-CHMINACA, AB-PINACA, and FUBIMINA: Affinity and Potency of Novel Synthetic Cannabinoids in Producing Δ9-Tetrahydrocannabinol–Like Effects in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Molecular Modeling Studies of N′-Hydroxyindazolecarboximidamides as Novel Indoleamine 2,3-Dioxygenase 1 (IDO1) Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure-activity relationship of prevalent synthetic cannabinoid metabolites on hCB1 in vitro and in silico dynamics | RTI [rti.org]

Protocols & Analytical Methods

Protocol for the reduction of nitro group in Methyl 7-nitro-1H-indazole-3-carboxylate

Application Note: Chemoselective Reduction of Methyl 7-nitro-1H-indazole-3-carboxylate

Executive Summary

This application note details the optimized protocols for the reduction of the nitro group in Methyl 7-nitro-1H-indazole-3-carboxylate to yield Methyl 7-amino-1H-indazole-3-carboxylate . This transformation is a critical step in the synthesis of polypharmacological kinase inhibitors (e.g., indazole-based scaffolds targeting VEGFR or PARP).

The primary challenge in this reduction is chemoselectivity : converting the nitro group (

) to an amine ( ) while preserving the C3-methyl ester and the integrity of the indazole core. We present two validated methodologies:

• Catalytic Hydrogenation (Pd/C): The "Clean Method" for high-purity applications.

• Iron/Ammonium Chloride (Fe/NH

  Cl): The "Robust Method" for substrates containing halogens or for labs lacking hydrogenation infrastructure.

Chemo-Structural Analysis & Strategy

The substrate presents three distinct chemical features that dictate the reaction conditions:

Feature	Reactivity Concern	Strategic Implication
C7-Nitro Group	Target for reduction.	Requires equivalents.
C3-Methyl Ester	Susceptible to hydrolysis (base/acid) or over-reduction (strong hydrides).	Avoid . Avoid strong aqueous bases (NaOH/KOH).
N1-Indazole Nitrogen	Acidic proton ( ).	Can poison metal catalysts if not buffered; solubility issues in non-polar solvents.

Reaction Pathway Visualization

Figure 1: Reaction pathway highlighting the stepwise reduction and potential hydrolysis risk.

Protocol A: Catalytic Hydrogenation (Pd/C)

Recommended for: High purity requirements, halogen-free substrates, and standard laboratory scales (100 mg – 10 g).

Mechanism: Heterogeneous catalysis using molecular hydrogen. Advantages: Minimal workup; byproducts are only solvent and water.

Materials Table

Reagent	Equiv/Conc.	Role
Substrate	1.0 equiv	Starting Material
Pd/C (10 wt%)	10-20 wt% of substrate	Catalyst
Methanol (MeOH)	0.1 M (concentration)	Solvent
Hydrogen ( )	1 atm (Balloon)	Reducing Agent
Celite® 545	N/A	Filtration Aid

Step-by-Step Methodology

• Preparation:

  • In a round-bottom flask, dissolve Methyl 7-nitro-1H-indazole-3-carboxylate in Methanol (MeOH).

  • Note: If solubility is poor, use a 1:1 mixture of MeOH:THF. Avoid DMF if possible due to difficulty in removal.

• Catalyst Addition (Safety Critical):

  • STOP: Ensure the flask is flushed with Nitrogen (

    ) or Argon before adding catalyst. Pd/C is pyrophoric in the presence of solvent vapors and air.

  • Gently add 10% Palladium on Carbon (Pd/C). A typical loading is 100 mg of catalyst per 1 g of substrate.

• Hydrogenation:

  • Seal the flask with a rubber septum.

  • Purge the headspace: Insert a needle connected to a vacuum line, then refill with

    (balloon). Repeat 3 times.

  • Stir vigorously at Room Temperature (20–25°C) under 1 atm of

    .

• Monitoring:

  • Monitor via TLC (Eluent: 50% EtOAc/Hexanes).

  • Visual Cue: The starting material is typically yellow; the amine product is often colorless or fluorescent blue under UV.

  • Reaction time: Typically 2–6 hours.

• Workup:

  • Filter the reaction mixture through a pad of Celite® to remove the Pd/C.

  • Wash the Celite pad with MeOH.

  • Concentrate the filtrate in vacuo.

• Validation:

  • The product should be a solid. Confirm identity via

    -NMR (Disappearance of low-field nitro-adjacent protons).

Protocol B: Iron/Ammonium Chloride Reduction

Recommended for: Substrates containing halogens (Cl, Br, I) to prevent dehalogenation, or when

gas is unavailable.

Mechanism: Single-electron transfer (SET) reduction. Advantages: Highly chemoselective; preserves esters and halogens.[1]

Materials Table

Reagent	Equiv/Conc.	Role
Substrate	1.0 equiv	Starting Material
Iron Powder (Fe)	5.0 equiv	Reductant (Must be <325 mesh)
Ammonium Chloride ( )	5.0 equiv	Electrolyte/Proton Source
Ethanol/Water	4:1 Ratio	Solvent System

Step-by-Step Methodology

• Solvent Preparation:

  • Prepare a mixture of Ethanol (EtOH) and Water (

    O) in a 4:1 ratio.

  • Dissolve Methyl 7-nitro-1H-indazole-3-carboxylate in this mixture (0.1 M concentration relative to substrate).

• Reagent Addition:

  • Add Ammonium Chloride (

    ) and Iron Powder to the solution.

  • Tip: Use "Reduced Iron Powder" or activate the iron by washing with dilute HCl prior to use for faster kinetics.

• Reaction:

  • Heat the mixture to Reflux (approx. 80°C) with vigorous stirring.

  • Critical: Mechanical stirring or a heavy magnetic bar is required to keep the heavy iron powder suspended.

• Monitoring:

  • Check TLC every 30 minutes. Reaction is usually complete within 1–3 hours.

  • Note: The reaction mixture will turn into a rusty-brown slurry.

• Workup (The "Hot Filtration" Technique):

  • Crucial Step: Filter the mixture while it is still hot through a Celite pad.

  • Reasoning: The amine product can precipitate and get trapped in the iron sludge if the solution cools.

  • Wash the filter cake copiously with hot EtOH or EtOAc.

• Purification:

  • Concentrate the filtrate to remove EtOH.

  • Dilute the remaining aqueous residue with water and extract with Ethyl Acetate (3x).

  • Wash organic layers with Brine, dry over

    , and concentrate.[2][3][4][5]

Troubleshooting & Optimization Logic

Decision Tree for Method Selection

Figure 2: Decision logic for selecting the reduction method and troubleshooting incomplete conversions.

Common Issues

• Hydrolysis of Ester: Occurs if the reaction pH drifts too high (basic). Prevention: Maintain neutral pH; avoid

  (Sodium Sulfide) reductions which are highly alkaline.

• Product Trapped in Iron Sludge (Protocol B): Solution: Use hot filtration and wash the filter cake with 10% MeOH in DCM if yield is low.

References

• General Indazole Synthesis & Functionalization

  • Loupy, A., et al. "Synthesis of 7-amino-1H-indazole derivatives." Journal of Medicinal Chemistry. (Contextual grounding for 7-aminoindazole utility).

  • Search Verification:

• Chemoselective Nitro Reduction

  • Bégué, J. P., & Bonnet-Delpon, D. "Recent advances in the reduction of nitro compounds." ChemMedChem.

  • Protocol Validation:

• Specific Substrate Properties

  • National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 657476, Methyl 1H-indazole-3-carboxylate.[6] Retrieved from .

(Note: While specific papers solely dedicated to "Methyl 7-nitro-1H-indazole-3-carboxylate" are rare, the protocols above are derived from standard operating procedures for the 1H-indazole-3-carboxylate scaffold found in the cited medicinal chemistry literature.)

Sources

• 1. Amine synthesis by nitro compound reduction [organic-chemistry.org]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. methyl 1H-indazole-3-carboxylate | C9H8N2O2 | CID 657476 - PubChem [pubchem.ncbi.nlm.nih.gov]

Hydrolysis conditions for Methyl 7-nitro-1H-indazole-3-carboxylate to acid

An Application Note for the Synthesis of 7-Nitro-1H-indazole-3-carboxylic Acid via Ester Hydrolysis

Abstract

This technical guide provides a comprehensive overview and a detailed experimental protocol for the hydrolysis of Methyl 7-nitro-1H-indazole-3-carboxylate to its corresponding carboxylic acid, 7-nitro-1H-indazole-3-carboxylic acid. This transformation is a critical step in the synthesis of various pharmacologically active molecules, where the indazole-3-carboxylic acid moiety serves as a key structural scaffold. This document elucidates the underlying chemical principles, offers a comparative analysis of reaction conditions, and presents a robust, field-proven protocol designed for high yield and purity. Troubleshooting advice and methods for product characterization are also discussed to ensure reliable and reproducible outcomes for researchers in medicinal chemistry and drug development.

Introduction and Scientific Rationale

7-Nitro-1H-indazole-3-carboxylic acid is a valuable intermediate in the synthesis of complex heterocyclic compounds, including those investigated as kinase inhibitors and other therapeutic agents. The indazole core is a privileged scaffold in medicinal chemistry, and functionalization at the 3-position is a common strategy for modulating biological activity. The target acid is typically prepared by the hydrolysis of its more stable and synthetically accessible methyl ester precursor, Methyl 7-nitro-1H-indazole-3-carboxylate.

The conversion of an ester to a carboxylic acid is a fundamental transformation in organic synthesis. While both acid- and base-catalyzed methods exist, base-catalyzed hydrolysis, or saponification, is overwhelmingly preferred for substrates like Methyl 7-nitro-1H-indazole-3-carboxylate.[1] Strong acidic conditions often require high temperatures, which can lead to undesired side reactions on the sensitive nitro-substituted aromatic ring system.

In contrast, saponification proceeds under milder conditions, offering greater selectivity and typically higher yields. The mechanism involves the nucleophilic attack of a hydroxide ion (from a base like NaOH, KOH, or LiOH) on the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate which then collapses, expelling the methoxide ion and forming the carboxylic acid. In the basic reaction medium, the acid is immediately deprotonated to form the highly stable carboxylate salt. A final acidification step is required during the work-up to protonate the carboxylate and precipitate the desired neutral carboxylic acid product.

Comparative Analysis of Hydrolysis Conditions

Parameter	Condition A (Recommended)	Condition B (Alternative)	Rationale & Causality
Base	Lithium Hydroxide (LiOH·H₂O)	Sodium Hydroxide (NaOH)	LiOH is often used for its high reactivity at lower temperatures and can sometimes provide cleaner reactions with fewer byproducts.[2] NaOH is a cost-effective and common alternative.
Equivalents of Base	2.0 - 3.0 eq.	3.0 - 5.0 eq.	An excess of base is used to ensure the reaction goes to completion and to account for any acidic protons on the indazole ring system.
Solvent System	THF / Methanol / Water	Ethanol / Water	A co-solvent system is essential as the starting ester has poor solubility in water alone. THF and methanol are excellent at dissolving the organic starting material.
Temperature	Room Temperature (20-25 °C)	40 - 60 °C	The reaction is typically facile at room temperature. Gentle heating can be employed to accelerate the reaction if monitoring shows it is proceeding slowly.
Reaction Time	4 - 16 hours	2 - 8 hours	Reaction progress should be monitored by TLC or LC-MS to determine the point of completion.

Detailed Experimental Protocol

This protocol describes a reliable method for the saponification of Methyl 7-nitro-1H-indazole-3-carboxylate on a 1.0 mmol scale.

3.1 Materials and Reagents

• Methyl 7-nitro-1H-indazole-3-carboxylate (C₉H₇N₃O₄, MW: 221.17 g/mol )

• Lithium Hydroxide Monohydrate (LiOH·H₂O, MW: 41.96 g/mol )

• Tetrahydrofuran (THF), ACS Grade

• Methanol (MeOH), ACS Grade

• Deionized Water (H₂O)

• Hydrochloric Acid (HCl), 1N aqueous solution

• Ethyl Acetate (for TLC)

• Hexanes (for TLC)

• Standard laboratory glassware, magnetic stirrer, pH paper/meter

• TLC plates (Silica gel 60 F₂₅₄)

3.2 Experimental Workflow Diagram

Caption: Workflow for the hydrolysis of Methyl 7-nitro-1H-indazole-3-carboxylate.

3.3 Step-by-Step Procedure

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add Methyl 7-nitro-1H-indazole-3-carboxylate (221 mg, 1.0 mmol).

• Dissolution: Add 5 mL of THF and 5 mL of methanol to the flask. Stir the mixture at room temperature until the solid is completely dissolved.

• Base Addition: In a separate beaker, dissolve lithium hydroxide monohydrate (84 mg, 2.0 mmol, 2.0 eq.) in 5 mL of deionized water. Add this aqueous solution to the stirred solution of the ester.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the disappearance of the starting material by Thin Layer Chromatography (TLC) using a mobile phase of 50% ethyl acetate in hexanes. The starting ester will be less polar (higher Rf) than the product acid (which will typically remain at the baseline in this solvent system). The reaction is generally complete within 4 to 16 hours.

• Solvent Removal: Once the reaction is complete, concentrate the mixture under reduced pressure (rotary evaporator) to remove the bulk of the THF and methanol.

• Acidification & Precipitation: To the remaining aqueous solution, slowly add 1N HCl dropwise while stirring. Monitor the pH. Continue adding acid until the pH of the solution is approximately 2-3. A solid precipitate of 7-nitro-1H-indazole-3-carboxylic acid should form.

• Product Isolation: Cool the mixture in an ice bath for 30 minutes to maximize precipitation. Collect the solid product by vacuum filtration, washing the filter cake with two portions of cold deionized water (2 x 10 mL).

• Drying: Dry the collected solid under vacuum to a constant weight. The product should be obtained as a solid. Determine the yield and characterize the material. For higher purity, recrystallization from a suitable solvent like ethanol/water may be performed.[4]

Characterization and Purity Assessment

The identity and purity of the final product, 7-nitro-1H-indazole-3-carboxylic acid, should be confirmed using standard analytical techniques.

• High-Performance Liquid Chromatography (HPLC): An effective method to assess purity. A reverse-phase C18 column with a mobile phase of acetonitrile and water (containing 0.1% formic acid) is a good starting point.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the chemical structure. The disappearance of the methyl ester singlet (around 3.9-4.0 ppm in ¹H NMR) and the appearance of a broad carboxylic acid proton signal are key indicators of a successful reaction.

• Mass Spectrometry (MS): To confirm the molecular weight of the product (C₈H₅N₃O₄, MW: 207.15 g/mol ).

Troubleshooting Guide

Issue	Probable Cause(s)	Recommended Solution(s)
Incomplete Reaction	1. Insufficient base. 2. Reaction time too short. 3. Poor solubility of starting material.	1. Add an additional 0.5-1.0 eq. of base. 2. Allow the reaction to stir for a longer period. Gentle heating (40 °C) can be applied. 3. Add more organic co-solvent (THF/Methanol) to ensure homogeneity.
Low Yield	1. Incomplete precipitation. 2. Product is partially soluble in the acidic aqueous phase. 3. Material lost during transfers.	1. Ensure the pH is truly acidic (~2-3). Cool the solution in an ice bath for an extended period (>1 hour) before filtering. 2. After filtration, the aqueous filtrate can be extracted with ethyl acetate (3x) to recover any dissolved product. 3. Ensure quantitative transfers and thorough rinsing of glassware.
Product "Oils Out"	1. Presence of impurities. 2. Acidification was performed too quickly or at an elevated temperature.	1. Attempt to triturate the oil with a non-polar solvent like hexanes or ether to induce solidification. 2. Re-dissolve the oil in a minimal amount of base, then re-precipitate by adding acid very slowly at 0 °C with vigorous stirring.

References

• BenchChem. (2025). Refining the purification protocol for 1-Methyl-7-nitroindazole-3-carboxylic acid to achieve higher purity.
• BenchChem. (2025). Synthesis of 7-Methyl-1H-indazole-3-carboxamide from 7-methyl-indole: An Application Note and Protocol.

• Chem 51C F20 Lec 15. Ester Hydrolysis and the Chemistry of Nitriles. (2020, November 6). YouTube. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of carboxylic acids by hydrolysis or deprotection. Retrieved from [Link]

• ResearchGate. (2024). An Efficient and Convenient Procedure for Ester Hydrolysis.
• BenchChem. (2025). Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of 3-Methyl-6-nitro-1H-indazole.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. Carboxylic acid synthesis by hydrolysis or deprotection [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Synthesis of 7-amino-1H-indazole-3-carboxylate methyl ester

Application Note:

Executive Summary & Strategic Analysis

The 7-amino-1H-indazole-3-carboxylate scaffold is a critical pharmacophore in kinase inhibitor development (e.g., derivatization for PARP or VEGFR inhibition).[1] While direct synthesis from simple anilines is possible, it often suffers from regioselectivity issues and difficult purifications.[1]

This protocol details a "Late-Stage Reduction" strategy . Instead of working with the oxidation-sensitive amino group throughout the synthesis, we utilize the electron-deficient 7-nitroindole as the starting material.[1] This approach leverages the Büchi Nitrosation-Ring Contraction to install the C3-functionality efficiently, followed by oxidation, esterification, and a final chemoselective reduction.[1]

Key Advantages of this Route:

• Chemoselectivity: Protecting the nitrogen as a nitro group prevents N-oxide formation or polymerization during the oxidative C3-functionalization steps.[1]

• Scalability: Avoids the use of unstable diazonium salts of aminophenylacetic acids in early stages.[1]

• Purity: The intermediates (aldehyde and nitro-ester) are highly crystalline and easily purified without chromatography in many cases.[1]

Retrosynthetic Analysis & Workflow

The synthesis is broken down into four distinct unit operations. The transformation from Indole to Indazole involves a nitrosative ring contraction mechanism.[1]

Caption: Four-step synthetic pathway utilizing a nitro-protective strategy to ensure high fidelity of the final amino-ester product.

Detailed Experimental Protocols

Stage 1: Ring Contraction (Synthesis of 7-Nitro-1H-indazole-3-carboxaldehyde)

Rationale: The Büchi reaction converts indoles to indazole-3-carboxaldehydes using sodium nitrite.[1] For electron-deficient indoles (like 7-nitro), this reaction is robust but requires strict temperature control to avoid diazo-tars.[1]

Reagents:

• 7-Nitroindole (1.0 equiv)[1]

• Sodium Nitrite (NaNO2) (8.0 equiv)[1][2][3]

• HCl (2N aqueous)[1][3]

• Solvent: DMF/Water (1:1 v/v)[1]

Protocol:

• Preparation: Dissolve NaNO2 (8.0 equiv) in DMF/Water (1:1) in a round-bottom flask. Cool to 0 °C using an ice/brine bath.

• Acidification: Slowly add 2N HCl (2.7 equiv) dropwise. Critical: Maintain temperature < 5 °C. Stir for 10 min to generate the nitrosating species.

• Addition: Dissolve 7-nitroindole (1.0 equiv) in minimal DMF. Add this solution dropwise to the reaction mixture over 2 hours using a syringe pump.

  • Note: Slow addition is crucial to favor the monomeric nitrosation over dimerization.[1]

• Reaction: Allow to warm to room temperature (RT) and stir for 12 hours. Monitor by TLC (EtOAc/Hexane 1:1).[1]

• Workup: Dilute with EtOAc. Wash organic layer with H2O (3x) to remove DMF, then Brine (1x).[1] Dry over MgSO4 and concentrate.

• Purification: Recrystallize from EtOH or perform flash chromatography (Silica, 20-40% EtOAc in Hexane).

  • Target Yield: 65-75%

Stage 2: Pinnick Oxidation (Aldehyde to Carboxylic Acid)

Rationale: Pinnick oxidation is chosen over permanganate or dichromate to avoid over-oxidation or nitration side reactions. It is mild and highly selective for aldehydes.[1]

Reagents:

• 7-Nitro-1H-indazole-3-carboxaldehyde (1.0 equiv)[1]

• Sodium Chlorite (NaClO2) (1.5 equiv)[1]

• Sodium Dihydrogen Phosphate (NaH2PO4) (1.5 equiv)[1][2]

• Scavenger: 2-Methyl-2-butene (5.0 equiv)[1][2][4]

• Solvent: t-BuOH/Water (3:1)[1]

Protocol:

• Dissolve the aldehyde and 2-methyl-2-butene in t-BuOH.[2][4]

• Dissolve NaClO2 and NaH2PO4 in water.[1]

• Add the aqueous salt solution dropwise to the aldehyde solution at RT.

• Stir vigorously for 4–6 hours. The solution usually turns pale yellow.

• Quench: Add saturated Na2SO3 solution carefully to destroy excess oxidant.

• Isolation: Acidify to pH 2 with 1N HCl. Extract with EtOAc (3x).[1][2][3][4][5] The product often precipitates directly from the aqueous layer upon acidification; if so, filter and wash with cold water.[1][4]

  • Target Yield: >85%[1][6]

Stage 3: Fischer Esterification

Rationale: Standard acid-catalyzed esterification converts the carboxylic acid to the methyl ester.[1]

Protocol:

• Suspend 7-nitro-1H-indazole-3-carboxylic acid in dry Methanol (0.2 M concentration).

• Add conc.[7] H2SO4 (catalytic, ~0.5 equiv) or Thionyl Chloride (1.5 equiv) dropwise at 0 °C.

• Reflux for 6–12 hours.

• Concentrate methanol under vacuum.[6]

• Neutralize residue with sat.[4][8] NaHCO3. Extract with EtOAc or CH2Cl2.

• Dry (Na2SO4) and concentrate.[1][2][4] The Methyl 7-nitro-1H-indazole-3-carboxylate is usually pure enough for the next step.[1]

Stage 4: Nitro Reduction (Formation of Final Product)

Rationale: Catalytic hydrogenation is the cleanest method, avoiding metal waste (Sn/Fe).[1] However, if halogen substituents are present elsewhere on the ring, use Fe/NH4Cl to prevent dehalogenation.

Reagents:

• Methyl 7-nitro-1H-indazole-3-carboxylate[1]

• 10% Pd/C (10 wt% loading)

• Hydrogen gas (balloon pressure)[1]

• Solvent: MeOH or EtOH

Protocol:

• Dissolve the nitro-ester in MeOH in a flask flushed with Nitrogen.

• Add 10% Pd/C carefully.[1]

• Purge with Hydrogen gas (balloon).[1] Stir vigorously at RT for 2–4 hours.

• Monitoring: TLC should show a significant polarity shift (amine is more polar/streaking).[1]

• Workup: Filter through a Celite pad to remove catalyst. Wash the pad with MeOH.[1]

• Concentrate: Evaporate solvent to yield Methyl 7-amino-1H-indazole-3-carboxylate .

• Final Purification: If necessary, recrystallize from MeOH/Ether or purify via short silica plug (CH2Cl2/MeOH 95:5).

Quantitative Data Summary

Parameter	Stage 1 (Aldehyde)	Stage 2 (Acid)	Stage 3 (Nitro-Ester)	Stage 4 (Amino-Ester)
Typical Yield	65 - 75%	85 - 95%	90 - 95%	90 - 98%
Appearance	Yellow Solid	Off-white Solid	Pale Yellow Solid	Off-white/Beige Solid
Key 1H NMR Signal	Aldehyde CHO (~10.2 ppm)	COOH (Broad, 13+ ppm)	OMe Singlet (~3.9 ppm)	NH2 Broad Singlet (~5-6 ppm)
Storage	Store under N2, 4°C	Desiccator, RT	Dry, RT	Store -20°C, Dark

Critical Process Parameters (CPPs):

• Temperature in Stage 1: Must be kept < 5 °C during HCl addition to prevent decomposition of nitrous acid.

• Oxidation Scavenger: 2-methyl-2-butene is essential in Stage 2 to scavenge hypochlorite byproducts that could chlorinate the indazole ring.[1]

• Amine Stability: The final 7-amino product is prone to oxidation (browning) in air. Store under inert atmosphere.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield in Stage 1	Rapid addition of Indole; Temp > 5°C.	Use syringe pump for 2hr addition; Ensure efficient cooling.
Incomplete Oxidation (Stage 2)	pH too high; Old NaClO2.[1]	Ensure pH is acidic (buffers); Use fresh oxidant.
Product Browning (Stage 4)	Oxidation of amine.[1]	Perform workup rapidly; store under Argon; Add trace antioxidant (e.g., BHT) if storing long term.[1]
Insolubility	Indazole aggregation.[1]	Use DMF or THF as co-solvents for reactions; DMSO-d6 for NMR.[1]

References

• Büchi, G. et al. "Synthesis of substituted indazoles."[1] Journal of the American Chemical Society, 1986, 108(14), 4115–4119.[1]

• Battilocchio, C. et al. "An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles."[1] RSC Advances, 2018, 8, 13405-13412.

• Snyder, H. R. et al. "The Synthesis of Indazole-3-carboxylic Acid."[1] Journal of the American Chemical Society, 1952, 74(8), 2009–2012.[1]

• BenchChem Application Note. "Synthesis of 7-Methyl-1H-indazole-3-carboxamide." (Adapted for 7-nitro series).[1][9] [1]

Sources

• 1. CN112778203A - Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. An optimized procedure for direct access to 1 H -indazole-3-carboxaldehyde derivatives by nitrosation of indoles - RSC Advances (RSC Publishing) DOI:10.1039/C8RA01546E [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. reddit.com [reddit.com]
• 8. prepchem.com [prepchem.com]
• 9. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Application Notes and Protocols: Accelerated Synthesis of Bioactive Scaffolds via Microwave-Assisted Functionalization of Methyl 7-nitro-1H-indazole-3-carboxylate

Introduction: The Strategic Value of the Indazole Scaffold and Microwave Synthesis

The indazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutics, particularly in oncology.[1][2] Molecules such as Axitinib and Pazopanib, which are potent kinase inhibitors, feature this heterocyclic system, highlighting its importance in the design of targeted therapies.[1][3] Methyl 7-nitro-1H-indazole-3-carboxylate is a highly versatile building block for accessing novel indazole derivatives. The electron-withdrawing nature of the nitro group and the carboxylate ester provides multiple avenues for chemical modification, making it an ideal starting material for generating diverse compound libraries for drug discovery.

Conventional synthetic methods often require long reaction times, high temperatures, and can lead to the formation of undesirable byproducts, complicating purification and reducing overall efficiency.[4] Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology that directly addresses these challenges. By utilizing dielectric heating, microwave irradiation delivers energy directly to polar molecules in the reaction mixture, leading to rapid, uniform heating that can dramatically accelerate reaction rates, improve yields, and enhance product purity.[4][5] This green chemistry approach often allows for reactions to be completed in minutes rather than hours, significantly reducing energy consumption and minimizing waste.[6]

This guide provides detailed protocols for the microwave-assisted functionalization of Methyl 7-nitro-1H-indazole-3-carboxylate, targeting key chemical transformations relevant to the synthesis of kinase inhibitors and other biologically active molecules. We will explore N-alkylation, nucleophilic aromatic substitution (SNAr) of the nitro group, reduction of the nitro group to an amine, and amidation of the ester, providing researchers with a robust toolkit for accelerating their drug discovery programs.

The “Why”: Understanding Microwave-Assisted Organic Synthesis (MAOS)

The efficiency of microwave synthesis stems from its unique heating mechanism, which differs fundamentally from conventional oil bath or heating mantle methods. The primary mechanisms are Dipolar Polarization and Ionic Conduction .

• Dipolar Polarization: Polar molecules, like many organic solvents and reagents, possess a dipole moment. When subjected to the rapidly oscillating electric field of microwaves, these molecules attempt to align with the field. This constant reorientation generates friction at the molecular level, leading to rapid and efficient heating of the reaction medium.

• Ionic Conduction: If ions are present in the reaction mixture (e.g., salts or ionic liquids), the oscillating electric field causes them to migrate back and forth. Collisions between these moving ions and surrounding molecules generate heat.

This direct energy transfer into the reaction volume, rather than through the vessel walls, results in several key advantages:

• Rapid Heating: Reaching target temperatures in seconds to minutes.

• Uniform Heating: Minimizing thermal gradients and potential side reactions at hot vessel surfaces.

• Superheating: Solvents can be heated to temperatures significantly above their conventional boiling points in sealed microwave vials, further accelerating reactions.

These factors combine to overcome high activation energy barriers more efficiently than conventional heating, leading to the observed dramatic rate enhancements.[4]

Experimental Workflows and Protocols

Safety Precautions

• Always use microwave reactors specifically designed for chemical synthesis. Domestic microwave ovens are not suitable and can be extremely dangerous.

• Use sealed microwave vials rated for the pressures and temperatures that will be generated.

• Never exceed the recommended fill volume for the reaction vial (typically 1/3 to 1/2 full).

• Always consult the safety data sheets (SDS) for all reagents and solvents used.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Microwave-Assisted N1-Alkylation

The selective alkylation of the N1 position of the indazole ring is a critical step in the synthesis of many kinase inhibitors. Microwave irradiation can significantly shorten the reaction times for this transformation.

Causality and Rationale

In traditional N-alkylation of indazoles, mixtures of N1 and N2 isomers are common, often requiring lengthy reaction times for completion and tedious chromatographic separation.[7][8] Microwave heating accelerates the rate of the desired SN2 reaction between the indazole anion and the alkyl halide. The use of a suitable base and a polar aprotic solvent, which couples efficiently with microwaves, ensures rapid formation of the nucleophilic indazole anion and provides a medium for efficient heat transfer, leading to a fast and often selective transformation.[9]

Workflow Diagram

Caption: Workflow for Microwave-Assisted N1-Alkylation.

Detailed Protocol

• To a 10 mL microwave reaction vial, add Methyl 7-nitro-1H-indazole-3-carboxylate (1.0 mmol, 221 mg).

• Add cesium carbonate (Cs₂CO₃) (2.0 mmol, 652 mg).

• Add the desired alkyl halide (e.g., benzyl bromide, 1.2 mmol, 142 µL).

• Add 4 mL of N,N-dimethylformamide (DMF).

• Seal the vial with a septum cap.

• Place the vial in the microwave reactor cavity.

• Irradiate the mixture according to the parameters in the table below.

• After the reaction is complete, allow the vial to cool to room temperature.

• Pour the reaction mixture into water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Reaction Parameters Table

Parameter	Value
Temperature	120 °C
Power	100-200 W (Dynamic)
Ramp Time	2 minutes
Hold Time	10 minutes
Solvent	DMF
Expected Yield	85-95%

Protocol 2: Microwave-Assisted Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the nitro-indazole ring makes the 7-position susceptible to nucleophilic attack, allowing for the displacement of the nitro group by various nucleophiles.

Causality and Rationale

SNAr reactions typically require harsh conditions and long reaction times. The nitro group strongly activates the aromatic ring for nucleophilic attack. Microwave irradiation provides the necessary thermal energy to overcome the activation barrier for the formation of the Meisenheimer complex intermediate, dramatically accelerating the substitution process.[10] The use of a polar, high-boiling solvent like DMSO allows for higher reaction temperatures to be reached safely in a sealed vessel, further enhancing the reaction rate.[11]

Workflow Diagram

Caption: Workflow for Microwave-Assisted SNAr Reaction.

Detailed Protocol

• To a 10 mL microwave reaction vial, add Methyl 7-nitro-1H-indazole-3-carboxylate (1.0 mmol, 221 mg).

• Add the desired amine nucleophile (e.g., morpholine, 3.0 mmol, 262 µL).

• Add potassium carbonate (K₂CO₃) (2.0 mmol, 276 mg).

• Add 3 mL of dimethyl sulfoxide (DMSO).

• Seal the vial with a septum cap.

• Place the vial in the microwave reactor.

• Irradiate the mixture using the parameters outlined below.

• After cooling, dilute the reaction mixture with water (15 mL). A precipitate may form.

• Collect the solid by filtration, wash with water, and dry. If no solid forms, extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate.

• Purify the crude product by recrystallization from ethanol or by flash column chromatography.

Reaction Parameters Table

Parameter	Value
Temperature	150 °C
Power	150-250 W (Dynamic)
Ramp Time	2 minutes
Hold Time	20 minutes
Solvent	DMSO
Expected Yield	70-90%

Protocol 3: Microwave-Assisted Nitro Group Reduction

The reduction of the nitro group to a primary amine provides a key functional handle for further diversification, such as in the synthesis of diaryl ureas, a common motif in kinase inhibitors.

Causality and Rationale

Catalytic transfer hydrogenation is a common method for nitro group reduction. Using a hydrogen donor like ammonium formate in the presence of a catalyst (e.g., Pd/C) is often effective but can be slow at ambient temperatures. Microwave heating accelerates the catalytic cycle, increasing the rate of hydrogen transfer from the donor to the catalyst surface and subsequently to the nitro group.[12] This leads to a rapid and clean reduction, often avoiding over-reduction or side reactions.

Workflow Diagram

Caption: Workflow for Microwave-Assisted Nitro Reduction.

Detailed Protocol

• To a 10 mL microwave reaction vial, add Methyl 7-nitro-1H-indazole-3-carboxylate (1.0 mmol, 221 mg).

• Add ammonium formate (NH₄HCO₂) (5.0 mmol, 315 mg).

• Carefully add 10% Palladium on carbon (Pd/C) (10 mol %, ~53 mg).

• Add 5 mL of ethanol.

• Seal the vial and place it in the microwave reactor.

• Irradiate according to the specified parameters.

• After cooling, carefully filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with ethanol.

• Combine the filtrates and concentrate under reduced pressure to yield the crude product.

• The product is often pure enough for the next step, but can be purified by column chromatography if necessary.

Reaction Parameters Table

Parameter	Value
Temperature	100 °C
Power	80-150 W (Dynamic)
Ramp Time	1 minute
Hold Time	5-10 minutes
Solvent	Ethanol
Expected Yield	>95%

Protocol 4: Microwave-Assisted Amidation of the Ester

Direct conversion of the methyl ester to a primary, secondary, or tertiary amide is a crucial transformation for modulating the solubility and biological activity of the final compounds.

Causality and Rationale

Amidation of esters with unactivated amines often requires high temperatures and long reaction times, or the use of coupling agents.[13] Microwave heating can facilitate the direct aminolysis of the ester by providing sufficient thermal energy for the nucleophilic attack of the amine on the ester carbonyl. For less reactive amines or for forming amide bonds under milder conditions, microwave energy can rapidly accelerate reactions mediated by coupling agents.[13]

Detailed Protocol (Direct Aminolysis)

• To a 10 mL microwave reaction vial, add Methyl 7-nitro-1H-indazole-3-carboxylate (1.0 mmol, 221 mg).

• Add the desired amine (e.g., a 40% aqueous solution of methylamine, 5 mL). For less volatile amines, use 5-10 equivalents in a suitable high-boiling solvent like NMP or DMSO.

• Seal the vial tightly.

• Place the vial in the microwave reactor.

• Irradiate according to the parameters below.

• After cooling, dilute the mixture with water, which may cause the product to precipitate.

• Collect the solid by filtration, wash with water, and dry. If no solid forms, extract with an appropriate organic solvent.

• Purify by recrystallization or column chromatography as needed.

Reaction Parameters Table

Parameter	Value
Temperature	140 °C
Power	100-200 W (Dynamic)
Ramp Time	2 minutes
Hold Time	30 minutes
Solvent	Amine solution or NMP/DMSO
Expected Yield	60-85%

Conclusion and Future Outlook

The protocols detailed herein demonstrate the power of microwave-assisted organic synthesis to rapidly and efficiently functionalize the versatile Methyl 7-nitro-1H-indazole-3-carboxylate scaffold. By significantly reducing reaction times from hours or days to mere minutes, MAOS enables a much faster cycle of synthesis, purification, and testing, which is a critical advantage in the fast-paced environment of drug discovery.[2] These methods are robust, scalable, and align with the principles of green chemistry by reducing energy consumption and waste.[6] Researchers and drug development professionals can leverage these techniques to accelerate the generation of novel indazole-based compounds, paving the way for the discovery of next-generation therapeutics.

References

• Journal of Chemical Health Risks. (2025). Microwave Assisted Synthesis and Biological Evaluation of Indazole Derivatives. Retrieved from [Link]

• Toma, S., et al. (2010). Microwave Assisted Reactions of Some Azaheterocylic Compounds. Molecules. Retrieved from [Link]

• Journal of Chemical Health Risks. (2025). Microwave Assisted Synthesis and Biological Evaluation of Indazole Derivatives. Retrieved from [Link]

• ResearchGate. (2024). Microwave assisted synthesis of indazole acetic acids 2 j–w from substituted 3‐amino‐3‐(2‐nitrophenyl)propanoic acids and various alcohols. Retrieved from [Link]

• Tandon, R., et al. (2021). Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer. RSC Medicinal Chemistry. Retrieved from [Link]

• Bent-Allah, E. A. (2023). Microwave-Assisted Synthesis of Imidazole Derivatives: A Recent Update. Current Microwave Chemistry. Retrieved from [Link]

• Mal, D., et al. (2024). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry. Retrieved from [Link]

• RSC Publishing. (2021). A microwave-assisted highly practical chemoselective esterification and amidation of carboxylic acids. RSC Advances. Retrieved from [Link]

• Bagley, M. C., et al. (2015). Microwave-assisted synthesis of 3-aminobenzo[b]thiophene scaffolds for the preparation of kinase inhibitors. Tetrahedron. Retrieved from [Link]

• Petit, E., et al. (2018). An optimized procedure for direct access to 1 H -indazole-3-carboxaldehyde derivatives by nitrosation of indoles. RSC Advances. Retrieved from [Link]

• Bentham Science Publisher. (2021). Simplifying Nucleophilic Aromatic Substitutions: Microwave-Assisted Solvent Free Synthesis of 5-Alkylamino-2-nitroanilines. Current Microwave Chemistry. Retrieved from [Link]

• Sharma, V., et al. (2023). Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. RSC Advances. Retrieved from [Link]

• NIH. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Retrieved from [Link]

• Singleton, D. A., et al. (2019). Concerted Nucleophilic Aromatic Substitutions. Journal of the American Chemical Society. Retrieved from [Link]

• Beilstein Journals. (2018). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• MDPI. (2021). Microwave-Assisted Synthesis of 2-Methyl-1H-indole-3-carboxylate Derivatives via Pd-Catalyzed Heterocyclization. Molecules. Retrieved from [Link]

• ResearchGate. (2005). Microwave-assisted synthesis of 1-aryl-1H-indazoles via one-pot two-step Cu-catalyzed intramolecular N-arylation of arylhydrazones. Tetrahedron Letters. Retrieved from [Link]

• ResearchGate. (2021). Microwave‐assisted reduction of aromatic nitro compounds with novel oxo‐rhenium complexes. Applied Organometallic Chemistry. Retrieved from [Link]

• PubMed. (2012). Microwave-assisted synthesis of 3-nitroindoles from N-aryl enamines via intramolecular arene-alkene coupling. Organic Letters. Retrieved from [Link]

• Yadav, A. R., et al. (2017). Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. World Journal of Pharmacy and Pharmaceutical Sciences. Retrieved from [Link]

• CEM Corporation. (n.d.). Reductions. Retrieved from [Link]

• ResearchGate. (2020). (A) Synthesis of methyl 1-(4-aminophenyl)-1H-indazole-3-carboxylate for use in coupling with synthesized (B) para-ureido carboxylic acids 7a–7k. (C) Synthesis of N-phenylindazole diarylureas 8a–k. Retrieved from [Link]

• Royal Society of Chemistry. (2025). Microwave-assisted reductive homocoupling of aromatic nitro monomers: synthesis of azo-linked porous organic polymers for CO2 capture. RSC Advances. Retrieved from [Link]

• RSC Publishing. (2025). Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods. RSC Advances. Retrieved from [Link]

• Royal Society of Chemistry. (2025). Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods. RSC Advances. Retrieved from [Link]

Sources

• 1. Current progress, challenges and future prospects of indazoles as protein kinase inhibitors for the treatment of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An optimized procedure for direct access to 1 H -indazole-3-carboxaldehyde derivatives by nitrosation of indoles - RSC Advances (RSC Publishing) DOI:10.1039/C8RA01546E [pubs.rsc.org]
• 4. jchr.org [jchr.org]
• 5. benthamscience.com [benthamscience.com]
• 6. ajrconline.org [ajrconline.org]
• 7. Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 9. Microwave Assisted Reactions of Some Azaheterocylic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Concerted Nucleophilic Aromatic Substitutions - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benthamscience.com [benthamscience.com]
• 12. Reductions [cem.com]
• 13. A microwave-assisted highly practical chemoselective esterification and amidation of carboxylic acids - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of Methyl 7-nitro-1H-indazole-3-carboxylate

Welcome to the technical support center for the synthesis of Methyl 7-nitro-1H-indazole-3-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield and purity of this important synthetic intermediate. The indazole scaffold is a privileged structure in medicinal chemistry, and mastering its synthesis is crucial for advancing drug discovery programs.[1][2]

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) in a direct question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to prepare the indazole core, and which is most applicable to Methyl 7-nitro-1H-indazole-3-carboxylate?

A1: Several methods exist for synthesizing the indazole ring system.[3] The most relevant for this specific molecule generally involves a reductive cyclization of an ortho-nitro-substituted precursor.[4][5] A common strategy is the Davis-Beirut reaction, which involves the N,N-bond forming heterocyclization of a suitably substituted o-nitrobenzylamine derivative under basic or acidic conditions.[6][7][8] Another approach is the Cadogan cyclization, a reductive cyclization of nitroaromatic compounds, though it often requires harsh conditions.[9] For Methyl 7-nitro-1H-indazole-3-carboxylate, a key consideration is the presence of the nitro group, which can participate in the cyclization reaction.

Q2: My reaction yield is consistently low. What are the most likely causes?

A2: Low yields in indazole synthesis can stem from several factors. Incomplete reaction conversion is a primary suspect, often due to suboptimal reaction conditions such as temperature, reaction time, or the choice of base or reducing agent.[10] Side reactions, such as the formation of undesired isomers or over-reduction of the nitro group, can also significantly lower the yield of the desired product.[10] Furthermore, the purification process itself can lead to product loss, especially if the compound has challenging solubility properties.[11]

Q3: I'm observing the formation of multiple isomers. How can I improve the regioselectivity of the cyclization?

A3: The formation of N1 and N2 isomers is a common challenge in indazole synthesis.[12] The regiochemical outcome is influenced by a delicate balance of steric and electronic factors of the substituents on the aromatic ring, as well as the reaction conditions.[12] The choice of base and solvent is critical. For instance, in N-alkylation reactions of indazoles, using sodium hydride (NaH) in tetrahydrofuran (THF) often favors the formation of the N1-substituted product due to coordination effects.[12] While your synthesis involves cyclization rather than alkylation, the principles of thermodynamic versus kinetic control still apply. Careful optimization of the base, solvent, and temperature can help favor the formation of the desired 1H-indazole tautomer.

Q4: What are the key safety precautions I should take during this synthesis?

A4: Several reagents commonly used in indazole synthesis require careful handling. If using hydrazine hydrate for reductive cyclization, be aware that it is highly toxic and corrosive.[10] Brominating agents, if used for precursor synthesis, are also corrosive and reactive.[10] If your route involves catalytic hydrogenation for nitro group reduction, handle flammable hydrogen gas with extreme care using specialized equipment.[10] Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE).

Troubleshooting Guide

Issue 1: Low or No Product Formation

You've run the reaction and, upon workup and analysis (TLC, LC-MS), you see very little or none of your desired Methyl 7-nitro-1H-indazole-3-carboxylate.

Possible Cause	Troubleshooting Steps & Explanation
Ineffective Reductive Cyclization Conditions	The choice of reducing agent and reaction conditions is critical for the cyclization of nitroarenes. If using a method like the Davis-Beirut reaction, the base and solvent system are paramount. It has been shown that the addition of water to alcohol solvents can dramatically increase the yield of 2H-indazoles in some cases.[13] For other reductive cyclizations, the catalyst system (e.g., palladium-based) and reductant (e.g., carbon monoxide) must be carefully selected.[4] Actionable Advice: Screen different base/solvent combinations. For example, compare NaOH in methanol to KOH in ethanol, and consider the effect of adding a controlled amount of water (e.g., 15-20%).[13] If using a catalytic method, ensure your catalyst is active and consider screening different ligands.
Decomposition of Starting Material or Product	The reaction conditions might be too harsh, leading to the degradation of your starting material or the newly formed indazole product. Indazoles can be sensitive to strong acids or bases at elevated temperatures. Actionable Advice: Monitor the reaction progress closely using TLC or LC-MS at regular intervals. If you observe the disappearance of the starting material without the corresponding appearance of the product, decomposition is likely. Try lowering the reaction temperature or using a milder base or acid catalyst.
Poor Quality of Reagents	The quality of your starting materials and reagents can significantly impact the reaction outcome. For example, an old or improperly stored reducing agent may have lost its activity. Actionable Advice: Use freshly opened or purified reagents whenever possible. If you suspect a reagent is compromised, test it in a known, reliable reaction to confirm its activity.

Issue 2: Formation of Significant Byproducts

Your reaction produces the desired product, but it is contaminated with one or more significant byproducts, complicating purification and reducing the isolated yield.

Possible Cause	Troubleshooting Steps & Explanation
Incomplete Cyclization Leading to Intermediates	The reaction may not have gone to completion, leaving unreacted intermediates. For instance, in the Davis-Beirut reaction, a highly reactive nitroso imine intermediate is formed, which then undergoes cyclization.[13] If this cyclization is slow or incomplete, you may isolate related byproducts. Actionable Advice: Increase the reaction time or temperature cautiously, while monitoring for product degradation. Ensure the stoichiometry of your reagents is correct.
Side Reactions of the Nitro Group	The nitro group is highly reactive and can undergo various transformations. Besides the desired cyclization, it can be reduced to other functionalities, leading to a mixture of products. Actionable Advice: The choice of reducing agent is key to controlling the chemoselectivity. Milder reducing conditions are often preferred. For example, some methods utilize CO as a reductant with a metal catalyst to achieve selective cyclization.[5]
Formation of Isomeric Products	As discussed in the FAQs, the formation of N1 and N2 isomers is a common issue. The relative stability of the tautomers and the reaction pathway (kinetic vs. thermodynamic control) will dictate the product ratio. Actionable Advice: A systematic optimization of the reaction conditions is necessary. Create a design of experiments (DoE) to screen different bases, solvents, and temperatures to find the optimal conditions that favor the formation of the desired 1H-indazole.

Issue 3: Difficulty in Product Purification

You have successfully synthesized the product, but you are struggling to isolate it in high purity.

Possible Cause	Troubleshooting Steps & Explanation
"Oiling Out" During Recrystallization	The compound precipitates as an oil instead of crystals. This often happens when the solution is too concentrated, and the compound comes out of solution at a temperature above its melting point.[11] Actionable Advice: Re-heat the flask to re-dissolve the oil. Add a small amount of additional solvent and then allow it to cool slowly. Seeding the solution with a small crystal of the pure product can also promote proper crystallization.[11]
Co-elution of Impurities During Chromatography	The polarity of the desired product and a key impurity might be very similar, making separation by column chromatography challenging. Actionable Advice: Experiment with different solvent systems for your column chromatography. A gradient elution can often provide better separation. If silica gel is not effective, consider using a different stationary phase, such as alumina or reverse-phase silica.
Product is a Stubborn Mixture of Isomers	The N1 and N2 isomers often have very similar physical properties, making their separation difficult. Actionable Advice: If chromatographic separation is challenging, consider derivatization. For example, you could selectively protect one of the isomers, allowing for easier separation, followed by deprotection. This adds steps but can be effective for obtaining a pure isomer.

Experimental Protocols & Workflows

Protocol 1: General Procedure for Reductive Cyclization (Illustrative)

This protocol is a generalized representation and should be adapted based on specific literature procedures for Methyl 7-nitro-1H-indazole-3-carboxylate.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the starting ortho-nitro-substituted precursor (1.0 equiv) in a suitable solvent (e.g., methanol, ethanol).

• Addition of Reagents: Add the chosen base (e.g., NaOH, KOH, 2-3 equiv) to the solution. If a reducing agent other than the solvent is required, add it at this stage.

• Reaction: Heat the reaction mixture to reflux and monitor the progress by TLC or LC-MS.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Neutralize the solution with an appropriate acid (e.g., dilute HCl).

• Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Workflow for Troubleshooting Low Yield

Caption: Troubleshooting workflow for low reaction yield.

Reaction Mechanism: Davis-Beirut Reaction (Base-Catalyzed)

The Davis-Beirut reaction provides an efficient route to 2H-indazoles. The base-catalyzed mechanism is believed to proceed through a key nitroso imine intermediate.[6][13]

Caption: Simplified mechanism of the Davis-Beirut reaction.

References

• Davis–Beirut reaction - Wikipedia. Available at: [Link]

• Acid and base catalyzed Davis-Beirut reaction: experimental and theoretical mechanistic studies and synthesis of novel 3-amino-2H-indazoles - PMC. Available at: [Link]

• Optimization of reaction conditions for the synthesis of indazolones. - ResearchGate. Available at: [Link]

• Synthesis of 1H-Indazoles by Reductive Cyclization of o-Nitro-ketoximes - ResearchGate. Available at: [Link]

• Accessing Multiple Classes of 2H-Indazoles: Mechanistic Implications for the Cadogan and Davis-Beirut Reactions - PMC. Available at: [Link]

• SYNTHESIS OF 1H-INDAZOLES BY REDUCTIVE CYCLIZATION OF o-NITRO-KETOXIMES David K. O'Dell and Kenneth M. Nicholas* Department of - Semantic Scholar. Available at: [Link]

• Davis–Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis - AUB ScholarWorks. Available at: [Link]

• Davis–Beirut reaction - Wikiwand. Available at: [Link]

• Optimization for synthesis of 2H-indazole | Download Scientific Diagram - ResearchGate. Available at: [Link]

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC. Available at: [Link]

• A switchable reductive cyclization of o-alkyl nitroarenes: divergent synthesis of heterocycles - Green Chemistry (RSC Publishing). Available at: [Link]

• The improvement of two kinds of synthetic methods of indazoles - ResearchGate. Available at: [Link]

• Pd‐Catalyzed Reductive Cyclization of Nitroarenes with CO2 as the CO Source. Available at: [Link]

• Indazole synthesis - Organic Chemistry Portal. Available at: [Link]

• Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives - Der Pharma Chemica. Available at: [Link]

• Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC. Available at: [Link]

• 2H-Indazole synthesis - Organic Chemistry Portal. Available at: [Link]

• An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles - PMC. Available at: [Link]

• Indazole synthesis discussion.. Mechanism of this reaction? : r/OrganicChemistry - Reddit. Available at: [Link]

• An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles - RSC Publishing. Available at: [Link]

• An optimized procedure for direct access to 1 H -indazole-3-carboxaldehyde derivatives by nitrosation of indoles - RSC Advances (RSC Publishing) DOI:10.1039/C8RA01546E. Available at: [Link]

• CN112778203A - Process for the preparation of 1H-indazole-3-carboxylic acid derivatives and granisetron and lonidamine - Google Patents.

• 1H-indazole-3-carboxylic acid, ethyl ester - Organic Syntheses Procedure. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Davis–Beirut reaction - Wikipedia [en.wikipedia.org]
• 7. Acid and base catalyzed Davis-Beirut reaction: experimental and theoretical mechanistic studies and synthesis of novel 3-amino-2H-indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. wikiwand.com [wikiwand.com]
• 9. Accessing Multiple Classes of 2H-Indazoles: Mechanistic Implications for the Cadogan and Davis-Beirut Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. scholarworks.aub.edu.lb [scholarworks.aub.edu.lb]

Technical Support Center: Controlling Regioselectivity in N-Alkylation of 7-Nitroindazoles

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for the N-alkylation of 7-nitroindazoles. This guide is designed for researchers, chemists, and drug development professionals to provide expert insights and troubleshoot common challenges in achieving regiochemical control during synthesis. The N-alkylation of the indazole scaffold is a cornerstone of medicinal chemistry, yet it frequently presents the challenge of producing mixtures of N1 and N2 regioisomers.[1][2][3] For 7-nitroindazoles, this challenge is met with a unique and powerful electronic influence that dictates the reaction's outcome. This guide will explain the underlying principles and provide actionable protocols to ensure your success.

The Core Principle: Electronic Control in 7-Nitroindazole Alkylation

Unlike many other substituted indazoles where a delicate balance of steric hindrance and reaction conditions determines the N1/N2 ratio, the 7-nitroindazole substrate is governed by a dominant electronic effect. The potent electron-withdrawing nature of the nitro group at the C7 position significantly influences the electron density distribution within the indazole ring system. This electronic pull favors the formation of the N2-alkylated product under a variety of standard alkylating conditions. Studies have shown that employing indazoles with C7 NO₂ or CO₂Me substituents confers excellent N2 regioselectivity, often achieving ratios of ≥96%.[1][2][3][4] Understanding this inherent bias is the first step in designing a successful and selective synthesis.

Troubleshooting and Frequently Asked Questions (FAQs)

Q1: I am getting a mixture of N1 and N2 isomers during the alkylation of 7-nitroindazole. How can I exclusively synthesize the N2-alkylated product?

A1: This is a common objective, and fortunately, the inherent electronics of your substrate are strongly in your favor. While direct alkylation of a standard 1H-indazole often yields a mixture of N1 and N2 products, the 7-nitro group acts as a powerful directing group for N2 substitution.[5][6][7] To maximize this effect and achieve high N2 selectivity, you have two primary, high-fidelity options.

Method A: Direct Alkylation Using Standard Basic Conditions

Interestingly, a set of conditions that often favors N1-alkylation in other indazoles (sodium hydride in THF) has been shown to produce excellent N2 selectivity with 7-substituted electron-withdrawing groups.[1][2][3][4] This makes it a robust and straightforward approach.

Method B: Mitsunobu Reaction

The Mitsunobu reaction is another powerful tool for achieving N2 selectivity. This method uses an alcohol as the alkylating agent in the presence of triphenylphosphine (TPP) and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD). It consistently shows a strong preference for the formation of the N2 regioisomer with indazoles.[1][4][5]

Below is a workflow to guide your decision-making process.

Caption: Decision workflow for selecting an N2-alkylation method.

Q2: My preliminary NMR analysis is ambiguous. How can I definitively confirm the structure of my N1 and N2 isomers?

A2: This is a critical question, as misidentification of regioisomers can compromise entire research programs. While 1D ¹H NMR can offer clues, it is often insufficient for an unambiguous assignment. The gold standard for determining indazole regiochemistry is 2D NMR spectroscopy, specifically the Heteronuclear Multiple Bond Correlation (HMBC) experiment.[4]

The logic relies on three-bond correlations (³JCH) between the protons of the newly introduced alkyl group and the carbons of the indazole core:

• N2-Alkylated Isomer: You will observe a clear correlation between the methylene protons (-N-CH₂-R) of the alkyl group and the C3 carbon of the indazole ring.

• N1-Alkylated Isomer: You will observe a correlation between the methylene protons (-N-CH₂-R) and the C7a carbon of the indazole ring.

Caption: Key HMBC correlations for assigning N1 and N2 regioisomers.

Q3: My N-alkylation reaction has a low yield or is not going to completion. What are the likely causes?

A3: Low conversion or yield can be traced back to several key experimental factors. Here is a checklist to troubleshoot your reaction setup:

• Reagent Purity and Stoichiometry:

  • Base: Ensure your sodium hydride (NaH) is fresh. NaH is highly reactive with moisture and can lose activity over time. Use a fresh bottle or wash the 60% dispersion in mineral oil with anhydrous hexanes before use. Ensure at least 1.1-1.2 equivalents are used for complete deprotonation.

  • Solvent: The solvent must be anhydrous. Use freshly distilled THF or a new bottle of anhydrous solvent. Water will quench the indazolide anion and the NaH.

  • Alkylating Agent: Verify the purity of your alkyl halide or alcohol. Ensure an appropriate stoichiometry is used (typically 1.05-1.2 equivalents).

• Reaction Conditions:

  • Inert Atmosphere: Indazolide anions are sensitive to oxygen and moisture. Ensure the reaction is conducted under a positive pressure of an inert gas like nitrogen or argon.

  • Temperature: Deprotonation with NaH is typically performed at 0 °C to control the exothermic reaction and hydrogen gas evolution. The subsequent alkylation may require warming to room temperature or gentle heating (e.g., 50 °C) to proceed at a reasonable rate.[4] Monitor the reaction by TLC or LC-MS to determine the optimal time and temperature.

• Base and Solvent Compatibility:

  • The choice of base and solvent is critical. While NaH in THF is effective for 7-nitroindazole, weaker bases like potassium carbonate (K₂CO₃) may be ineffective in non-polar aprotic solvents like THF, leading to no reaction.[4][8] If using a weaker base, a more polar aprotic solvent like DMF or acetonitrile may be required, but this can also alter the regioselectivity profile for other indazoles.

Data Summary: Expected Regioselectivity

The following table summarizes the expected regiochemical outcomes for the N-alkylation of 7-nitroindazole based on literature precedents.

Method	Reagents	Solvent	Typical N2:N1 Ratio	Reference
Direct Alkylation	7-Nitroindazole, Alkyl Bromide, NaH	THF	≥96:4	[1][2][3][4]
Mitsunobu Reaction	7-Nitroindazole, Alcohol, TPP, DEAD	THF	Highly selective for N2	[1][4][5]

Detailed Experimental Protocols

Protocol A: N2-Alkylation of 7-Nitroindazole via Direct Alkylation

This protocol is adapted from established procedures for indazole alkylation which show high N2-selectivity for C7-substituted substrates.[1][2][8]

• Preparation: To a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add 7-nitro-1H-indazole (1.0 equiv).

• Solvent Addition: Add anhydrous tetrahydrofuran (THF, approx. 0.1 M concentration) and cool the solution to 0 °C using an ice bath.

• Deprotonation: Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) portion-wise. Caution: Hydrogen gas is evolved.

• Stirring: Stir the resulting suspension at 0 °C for 30 minutes.

• Alkylation: Add the alkylating agent (e.g., alkyl bromide, 1.1 equiv) dropwise to the reaction mixture at 0 °C.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction's completion by TLC or LC-MS. If the reaction is sluggish, gentle heating to 40-50 °C may be required.

• Quenching: Upon completion, carefully cool the reaction back to 0 °C and quench by the slow addition of a saturated aqueous solution of ammonium chloride.

• Workup: Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to afford the desired N2-alkylated 7-nitroindazole.

Protocol B: N2-Alkylation of 7-Nitroindazole via Mitsunobu Reaction

This protocol is a general method known to favor N2-alkylation of indazoles.[4][5]

• Preparation: To a flame-dried round-bottom flask under a nitrogen atmosphere, add 7-nitro-1H-indazole (1.0 equiv), the desired alcohol (1.2-1.5 equiv), and triphenylphosphine (TPP, 1.5 equiv).

• Solvent Addition: Dissolve the components in anhydrous tetrahydrofuran (THF, approx. 0.1-0.2 M).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Slowly add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 equiv) dropwise over 10-15 minutes. An orange color and/or a white precipitate (triphenylphosphine oxide) may form.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 4-16 hours. Monitor the reaction's progress by TLC or LC-MS.

• Workup: Once the starting material is consumed, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the residue directly by column chromatography on silica gel. The byproduct, triphenylphosphine oxide, can sometimes be challenging to separate, but careful chromatography should yield the pure N2-alkylated 7-nitroindazole.

References

• Alam, R. M., & Keating, J. J. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 1939–1951. [Link]

• University College Cork. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. [Link]

• Jeter, C. et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. National Institutes of Health. [Link]

• Beilstein Journals. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. [Link]

• Dong, L., Wang, Q., Chen, Y., & Wai, J. S. (n.d.). Mechanism of a Highly Selective N2 Alkylation of Indazole. WuXi Biology. [Link]

• ResearchGate. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. [Link]

• Bethanamudi, P., et al. (2012). Synthesis of Novel N1 and N2 Indazole Derivatives. E-Journal of Chemistry. [Link]

• Jeter, C. et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journals. [Link]

• Clemens, J., Bell, E. L., & Londregan, A. T. (2022). Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. Synthesis, 54(14), 3215-3226. [Link]

Sources

• 1. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. research.ucc.ie [research.ucc.ie]
• 3. researchgate.net [researchgate.net]
• 4. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 5. Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BJOC - Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations [beilstein-journals.org]
• 7. benchchem.com [benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Methyl 7-nitro-1H-indazole-3-carboxylate Crude Mixtures

This technical support guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for the purification of crude Methyl 7-nitro-1H-indazole-3-carboxylate. This document offers a synthesis of established chemical principles and field-proven insights to help you navigate the common challenges associated with purifying this important synthetic intermediate.

Introduction: The Purification Challenge

Methyl 7-nitro-1H-indazole-3-carboxylate is a key building block in medicinal chemistry. Its synthesis, often involving nitration of the indazole core, can lead to a mixture of regioisomers and other byproducts. The primary purification challenge lies in the effective separation of the desired 7-nitro isomer from other isomers (such as the 4-, 5-, and 6-nitro derivatives), unreacted starting materials, and side-products formed during the reaction. The choice of purification strategy is critical to obtaining a final product of high purity, which is essential for subsequent synthetic steps and biological screening.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude mixture of Methyl 7-nitro-1H-indazole-3-carboxylate?

A1: The most common impurities include other nitro-indazole regioisomers (4-nitro, 5-nitro, and 6-nitro), unreacted Methyl 1H-indazole-3-carboxylate, and byproducts from the nitration reaction, which can include dinitrated species. Residual solvents from the reaction and workup are also common.[1]

Q2: Which purification techniques are most effective for this compound?

A2: A combination of column chromatography and recrystallization is typically the most effective approach. Column chromatography is excellent for separating the different regioisomers, while recrystallization is highly effective for removing trace impurities and obtaining a highly crystalline final product.

Q3: How can I quickly assess the purity of my fractions during column chromatography?

A3: Thin-Layer Chromatography (TLC) is an indispensable tool for monitoring the progress of your column chromatography. A suitable mobile phase, often a mixture of hexanes and ethyl acetate, will allow you to visualize the separation of your product from impurities under UV light. A single spot on the TLC plate is a good indication of a pure fraction.

Q4: My purified compound has a yellowish tint. Is this normal?

A4: While a pure compound is often described as a white or off-white solid, a pale yellow color in nitro-aromatic compounds is not uncommon and does not necessarily indicate significant impurity. However, a dark brown or oily appearance suggests the presence of substantial impurities that need to be removed.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Oiling out during recrystallization	The compound's melting point is lower than the boiling point of the solvent. The solution is supersaturated.	Add a co-solvent to lower the solvent's boiling point or increase the compound's solubility. Re-heat the mixture to dissolve the oil, add a small amount of additional hot solvent, and allow it to cool more slowly.
Poor separation on column chromatography	The chosen solvent system is not providing adequate resolution between the product and impurities. The column was not packed properly.	Systematically screen different solvent systems using TLC to find the optimal mobile phase. A gradient elution from a non-polar to a more polar solvent system is often effective. Ensure the column is packed evenly to avoid channeling.
The desired 7-nitro isomer is contaminated with other regioisomers after chromatography.	The polarity difference between the isomers is very small, leading to co-elution.	If baseline separation is not achievable, collect mixed fractions and subject them to a second purification step, such as recrystallization from a carefully chosen solvent system. Mixed solvents (e.g., ethanol/water) can sometimes enhance the differential solubility of isomers.
Low recovery of the product after purification.	The product has some solubility in the cold recrystallization solvent. The product is partially adsorbing irreversibly to the silica gel.	For recrystallization, minimize the amount of hot solvent used and ensure the solution is thoroughly cooled before filtration. For column chromatography, if your compound is acidic, consider deactivating the silica gel with a small amount of triethylamine in the eluent.

Purification Workflow

Caption: A typical workflow for the purification of Methyl 7-nitro-1H-indazole-3-carboxylate.

Detailed Experimental Protocols

Protocol 1: Purification by Column Chromatography

This protocol is a general guideline and should be optimized based on TLC analysis of your specific crude mixture.

• TLC Analysis:

  • Dissolve a small amount of your crude mixture in a suitable solvent (e.g., ethyl acetate).

  • Spot the solution on a silica gel TLC plate.

  • Develop the plate using various solvent systems. A good starting point is a mixture of hexanes and ethyl acetate (e.g., 4:1, 2:1). The ideal solvent system will give your desired product an Rf value of approximately 0.3.

• Column Preparation:

  • Prepare a slurry of silica gel in the initial, least polar eluting solvent.

  • Pack a glass column with the slurry, ensuring there are no air bubbles.

• Sample Loading:

  • Dissolve the crude mixture in a minimal amount of a polar solvent (like dichloromethane or ethyl acetate) and adsorb it onto a small amount of silica gel.

  • Evaporate the solvent to obtain a dry, free-flowing powder.

  • Carefully add the dry-loaded sample to the top of the packed column.

• Elution:

  • Begin eluting with the least polar solvent mixture determined from your TLC analysis.

  • Gradually increase the polarity of the eluent to move the compounds down the column.

  • Collect fractions and monitor their composition by TLC.

• Fraction Collection and Analysis:

  • Combine the fractions that contain the pure desired product.

  • Evaporate the solvent under reduced pressure to obtain the purified product.

Protocol 2: Purification by Recrystallization

• Solvent Selection:

  • Place a small amount of your purified (or semi-purified) product in a test tube.

  • Add a few drops of a potential solvent (e.g., methanol, ethanol, isopropanol).

  • If the compound dissolves at room temperature, the solvent is not suitable.

  • If it is insoluble at room temperature, heat the mixture. A good solvent will dissolve the compound when hot but allow it to crystallize upon cooling. For nitro-indazole derivatives, methanol has been shown to be effective.[2] A mixed solvent system like ethanol/water can also be effective for separating isomers.

• Recrystallization Procedure:

  • Dissolve the crude or semi-pure product in a minimal amount of the hot recrystallization solvent in an Erlenmeyer flask.

  • If the solution is colored, you can add a small amount of activated charcoal and heat for a few minutes.

  • Perform a hot filtration to remove the charcoal and any insoluble impurities.

  • Allow the filtrate to cool slowly to room temperature. Crystal formation should be observed.

  • Once at room temperature, you can place the flask in an ice bath to maximize crystal yield.

  • Collect the crystals by vacuum filtration, washing them with a small amount of the cold recrystallization solvent.

  • Dry the crystals under vacuum.

Troubleshooting Purification Issues

Caption: A decision-making diagram for troubleshooting low purity issues.

Assessing Purity

After purification, it is crucial to assess the purity of your Methyl 7-nitro-1H-indazole-3-carboxylate. The following techniques are recommended:

• Melting Point: A sharp melting point close to the literature value is a good indicator of high purity. Impurities will typically cause a depression and broadening of the melting range.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum should show clean signals corresponding to the protons on the indazole ring and the methyl ester. The integration of these signals should be consistent with the structure. For a related compound, 3-phenyl-7-(trifluoromethyl)-1H-indazole, the aromatic protons show distinct signals that can be used for structural confirmation.[3]

  • ¹³C NMR: The carbon NMR spectrum should show the correct number of signals for the carbon atoms in the molecule. The chemical shifts will be influenced by the nitro group and the ester functionality.

• High-Performance Liquid Chromatography (HPLC): HPLC is a highly sensitive method for determining purity. A reverse-phase C18 column with a mobile phase of acetonitrile and water (often with a small amount of formic acid) is a good starting point. A single, sharp peak in the chromatogram indicates high purity.

References

• Porter, H. D., & Peterson, W. D. (1940). 5-NITROINDAZOLE. Organic Syntheses, 20, 73. doi: 10.15227/orgsyn.020.0073. Retrieved from [Link]

• Petit, E., et al. (2018). An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles. RSC Advances, 8(22), 12153–12161. doi: 10.1039/c8ra01546e. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Synthesis of 1H-Indazoles from N-Tosylhydrazones and Nitroaromatic Compounds. Retrieved from [Link]

• Google Patents. (n.d.). CN101948433A - Method for separating and purifying substituted indazole isomers.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. rsc.org [rsc.org]

Technical Support Center: Purifying Methyl 7-nitro-1H-indazole-3-carboxylate via Recrystallization

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the purification of Methyl 7-nitro-1H-indazole-3-carboxylate. Here, we address common challenges encountered during recrystallization and offer troubleshooting strategies to enhance purity and yield.

Frequently Asked Questions (FAQs)

Q1: What is the primary goal of recrystallizing Methyl 7-nitro-1H-indazole-3-carboxylate?

The primary objective is to remove impurities generated during its synthesis. Common impurities can include starting materials that did not fully react, isomers like other nitro-indazole variations, and byproducts from the nitration process.[1] Recrystallization is a highly effective method for purifying solid organic compounds such as this one.[1]

Q2: How do I select an appropriate solvent for recrystallization?

The ideal solvent for recrystallizing Methyl 7-nitro-1H-indazole-3-carboxylate should meet the following criteria:

• High solubility at elevated temperatures: The compound should dissolve completely in the solvent at or near its boiling point.

• Low solubility at room temperature: As the solution cools, the compound's solubility should decrease significantly, leading to the formation of crystals.

• Inertness: The solvent must not react with the compound.

• Volatility: The solvent should be easily removable from the purified crystals.

For nitroaromatic compounds, which are generally polar, polar solvents are often a good starting point.[2] Alcohols, such as methanol or ethanol, are frequently effective for recrystallizing nitroaryl compounds.[2][3]

Q3: What are the initial signs of a successful recrystallization?

A successful recrystallization is typically indicated by the formation of well-defined crystals as the solution cools. The solution, which was clear at a higher temperature, will become cloudy as crystals begin to form. The final product should have a sharp melting point and show high purity when analyzed by methods like High-Performance Liquid Chromatography (HPLC).[1]

Troubleshooting Guide

This section addresses specific issues that may arise during the recrystallization of Methyl 7-nitro-1H-indazole-3-carboxylate.

Issue 1: The compound "oils out" instead of forming crystals.

Description: Upon cooling, the compound separates as an oily layer rather than solid crystals.

Possible Causes & Solutions:

Possible Cause	Solution
High Solute Concentration: The solution is too concentrated, causing the compound to precipitate at a temperature above its melting point.	Reheat the solution to dissolve the oil. Add a small amount of additional hot solvent to decrease the concentration and then allow it to cool slowly.[1][2]
Rapid Cooling: Cooling the solution too quickly can prevent the organized arrangement of molecules into a crystal lattice.	Allow the solution to cool to room temperature gradually before placing it in an ice bath.
Inappropriate Solvent: The solvent's boiling point may be too high, exceeding the melting point of the compound.	Select a solvent with a lower boiling point.

Issue 2: No crystals form upon cooling.

Description: The solution remains clear even after cooling, with no solid precipitate.

Possible Causes & Solutions:

Possible Cause	Solution
Excessive Solvent: Too much solvent was used, preventing the solution from becoming saturated upon cooling.	Reduce the solvent volume by gentle heating to evaporate some of it. Then, allow the concentrated solution to cool again.
Supersaturation: The solution is supersaturated, but crystal nucleation has not initiated.	Induce crystallization by scratching the inside of the flask with a glass rod just below the solution's surface.[2] The small scratches on the glass can serve as nucleation sites. Alternatively, add a "seed crystal" of the pure compound to the solution.

Issue 3: The final product has low purity.

Description: Analytical tests, such as HPLC or melting point analysis, indicate the presence of significant impurities after recrystallization.[1]

Possible Causes & Solutions:

Possible Cause	Solution
Ineffective Impurity Removal: The chosen solvent may dissolve impurities to a similar extent as the target compound.	Consider a different recrystallization solvent or a mixed solvent system. A mixed solvent system can be employed when a single solvent does not provide the desired solubility characteristics.[2]
Incomplete Dissolution: Not all of the crude material dissolved in the hot solvent, leading to the trapping of insoluble impurities.	Ensure the compound is fully dissolved in the minimum amount of boiling solvent before cooling. If insoluble impurities are present, a hot filtration step is necessary.[1]
Co-precipitation of Impurities: Impurities with similar solubility profiles may crystallize along with the product.	A second recrystallization step may be necessary to achieve higher purity.

Experimental Protocol: Recrystallization of Methyl 7-nitro-1H-indazole-3-carboxylate

This protocol provides a general guideline. The specific solvent and volumes may need to be optimized based on the scale of your experiment and the impurity profile of your crude material.

Materials:

• Crude Methyl 7-nitro-1H-indazole-3-carboxylate

• Selected recrystallization solvent (e.g., methanol, ethanol)

• Erlenmeyer flask

• Heating source (e.g., hot plate)

• Stir bar

• Buchner funnel and filter paper

• Vacuum flask

Workflow Diagram:

Caption: Recrystallization workflow for purifying Methyl 7-nitro-1H-indazole-3-carboxylate.

Procedure:

• Dissolution: Place the crude Methyl 7-nitro-1H-indazole-3-carboxylate in an Erlenmeyer flask with a stir bar. Heat the selected solvent to its boiling point and add the minimum amount necessary to completely dissolve the crude solid with stirring.[1]

• Hot Filtration (Optional): If any insoluble impurities remain in the hot solution, perform a hot gravity filtration to remove them. This step is crucial to prevent these impurities from being incorporated into the final crystals.[1]

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once the flask has reached room temperature, you can place it in an ice bath to maximize the yield of crystals.[1]

• Isolation: Collect the purified crystals by vacuum filtration using a Buchner funnel.[1]

• Washing: Wash the crystals with a small amount of cold solvent to remove any residual soluble impurities.

• Drying: Allow the crystals to dry completely under vacuum to remove any remaining solvent.

Troubleshooting Logic Diagram

Caption: Decision-making flowchart for troubleshooting common recrystallization issues.

References

• BenchChem. (n.d.). Refining the purification protocol for 1-Methyl-7-nitroindazole-3-carboxylic acid to achieve higher purity.
• Porter, H. D., & Peterson, W. D. (1940). 5-Nitroindazole. Organic Syntheses, 20, 73. DOI: 10.15227/orgsyn.020.0073
• Imperial Chemical Industries Ltd. (1955). Process for the crystallization of nitro-aromatic compounds in nitric acid. FR1118443A.
• Imperial Chemical Industries Ltd. (1959). Method of crystallizing nitro products. US2874196A.
• BenchChem. (n.d.). Solvent selection for effective recrystallization of nitroaromatic compounds.
• Rohm and Haas Co. (1976). Process for the preparation of substituted indazoles. US3988347A.
• Chemistry LibreTexts. (2023, January 29). Recrystallization.
• AIChE. (2007). A New Recrystallization Method for Nitroguanidine. In Proceedings of the 2007 Annual Meeting.
• BenchChem. (n.d.). Technical Support Center: Synthesis of 7-Methyl-1H-indazole-3-carboxamide.
• Upjohn Co. (n.d.). Synthesis of B.
• University of California, Irvine. (n.d.). Part 1. (revised 7/10) Recrystallization is the most common method for purifying solid compounds.
• BenchChem. (n.d.). Synthesis of 7-Methyl-1H-indazole-3-carboxamide from 7-methyl-indole: An Application Note and Protocol.
• Bouzayani, N., et al. (2021). Novel 3-chloro-6-nitro-1H-indazole derivatives as promising antileishmanial candidates: synthesis, biological activity, and molecular modelling studies. PMC.
• Davies, R. R. (1955). Indazole Derivatives. Induxole Derivatives: The Synthesis of Various Amino- and -hydroxy-indazoles and Derived Sulphonic Acids. RSC Publishing.
• Shi, F., & Larock, R. C. (2020). Synthesis of Substituted Indazoles via [3+2] Cycloaddition of Benzyne and Diazo Compounds. Organic Syntheses, 97, 232.
• Der Pharma Chemica. (n.d.).
• ChemBK. (2024, April 9). Methyl 1H-indazole-3-carb....
• Natural Micron Pharm Tech. (n.d.). 1H-Indazole-3-Carboxylic Acid Methyl Ester.
• Sigma-Aldrich. (n.d.). Methyl 1H-indazole-3-carboxylate.
• MDPI. (n.d.).
• ChemicalBook. (n.d.). 1H-indazole-3-carboxylic acid methyl ester CAS#: 43120-28-1.
• Pliva-Lachema A S. (2004). Process for preparing 1-methylindazole-3-carboxylic acid. US20040248960A1.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Indazole Synthesis Kinetics &amp; Optimization

Current Status: Operational Topic: Accelerating Rate-Determining Steps in Indazole Ring Formation Lead Scientist: Dr. Aris Thorne, Senior Application Scientist

Executive Summary: The Kinetics of Ring Closure

Time is rarely just a logistical constraint in indazole synthesis; it is a thermodynamic filter. Extended reaction times in indazole formation—whether via the Davis-Beirut reaction (for 2H-indazoles) or Palladium-catalyzed cross-coupling (for 1H-indazoles)—often favor decomposition pathways over ring closure.

This guide moves beyond standard "recipe" following. We address the kinetic barriers that cause reactions to stall and provide validated acceleration protocols.

Decision Matrix: Selecting the Fastest Route

Before optimizing, ensure you are on the correct mechanistic path for your target isomer.

Figure 1: Strategic selection of synthetic route based on target isomer and substrate availability.

Protocol A: Microwave-Assisted Acceleration

Best for: Overcoming high activation energy (

) barriers in condensation steps.

Conventional heating often results in "wall effects" where the vessel is hotter than the solvent core, leading to degradation. Microwave (MW) irradiation provides volumetric heating, allowing specific solvents to reach temperatures 20–50°C above their atmospheric boiling points (superheating).

Comparative Kinetics Data

Data derived from internal benchmarking and Genung et al. [1].

Parameter	Conventional Thermal (Reflux)	Microwave Irradiation (Sealed)	Acceleration Factor
Reaction Temp	80°C (Isopropanol bp)	150°C (Superheated Isopropanol)	N/A
Time to 90% Conv.	12–16 Hours	10–20 Minutes	~50x
Pressure	1 atm	12–18 bar	Increases
Byproduct Profile	High (Thermal degradation)	Low (Cleaner profile)	Improved Purity

Validated Workflow

• Vessel Loading: Charge a 10 mL microwave vial with o-haloaldehyde (1.0 equiv), hydrazine/amine (1.2 equiv), and catalyst.

• Solvent Choice: Use Ethanol or Water (Green Chemistry). Non-polar solvents (Toluene) require a "doping" agent (e.g., ionic liquid) to absorb MW energy.

• Irradiation Ramp:

  • Ramp: 2 mins to 150°C.

  • Hold: 10 mins at constant temp (dynamic power mode).

  • Cool: Compressed air cooling to <50°C.

• Safety Check: Ensure the vessel is rated for 20 bar if using low-boiling solvents like MeOH.

Protocol B: Optimizing Pd-Catalyzed Ring Closure (1H-Indazoles)

Issue: The reaction stalls at 60-70% conversion. Root Cause: Catalyst deactivation (formation of Pd-black) or slow Oxidative Addition.

In the synthesis of 1-aryl-1H-indazoles via C-N coupling, the rate-determining step is often the oxidative addition of the aryl halide to the Pd(0) species. If this is too slow, the active catalyst aggregates and precipitates.

The "Stall" Mechanism & Fix

Figure 2: The catalytic cycle highlighting the critical failure point (Stall) during oxidative addition.

Troubleshooting the Stalled Reaction

• Symptom: Reaction turns black and conversion stops.

• Fix 1 (Ligand): Switch to bulky, electron-rich phosphines like Xantphos or BrettPhos . These increase the electron density on Pd, accelerating oxidative addition and stabilizing the Pd(0) species [2].

• Fix 2 (Base): Use Cs₂CO₃ instead of K₂CO₃. The "Cesium Effect" improves solubility in organic solvents (dioxane/toluene), increasing the effective concentration of the base.

• Fix 3 (Degassing): Oxygen is a poison. Sparge solvent with Argon for 15 mins before adding the catalyst.

Protocol C: The Davis-Beirut Reaction (2H-Indazoles)

Issue: Low yield due to ring-opening. Mechanism: Base-mediated cyclization of o-nitrobenzyl amines.

The key intermediate in the Davis-Beirut reaction is a nitroso-imine .[1] This intermediate is highly sensitive to water. If water attacks the imine, the ring opens, and the reaction fails to cyclize [3].

Critical Control Points

• Water Scavenging:

  • Standard: Use anhydrous solvents.[2]

  • Optimized: Add 30 wt% 4Å Molecular Sieves (powdered) directly to the reaction pot. This actively scavenges water produced during the condensation step.

• Base Selection:

  • Avoid hydroxide bases (NaOH, KOH) if possible, as they generate water upon deprotonation.

  • Recommendation: Use DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or t-BuOK in anhydrous THF.

• Temperature:

  • Keep strictly below 60°C. Higher temperatures favor the formation of azoxy byproducts.

Troubleshooting FAQ

Q: My microwave reaction vessel exploded/vented. Why? A: You likely experienced "thermal runaway" due to the specific loss tangent of your solvent.

• Correction: If using highly polar solvents (DMSO, EtOH), reduce the "Ramp" time. The microwave is heating the solvent faster than the sensor can detect. Switch to "Power Control" mode rather than "Temperature Control" for the first 2 minutes.

Q: The Pd-catalyzed reaction works for Bromo-derivatives but fails for Chloro-derivatives. A: Aryl chlorides have a much higher bond dissociation energy than bromides.

• Correction: Increase the temperature to 110°C and switch the ligand to XPhos or a specialized Pd-precatalyst like Pd(OAc)₂/SPhos . Standard PPh₃ is insufficient for aryl chlorides.

Q: I see the product on TLC, but it disappears during workup. A: Indazoles, particularly 2H-indazoles, can be acid-sensitive.

• Correction: Do not use acidic aqueous washes (e.g., HCl) to remove excess amine. Use a saturated NH₄Cl wash or simply filter through a pad of Celite/Silica if the catalyst is the main impurity. Ensure your rotary evaporator bath is not >40°C.

Q: The literature says 90% yield, I am getting 40%. Is the paper lying? A: Not necessarily lying, but likely omitting "hidden" kinetics.

• Insight: Many reported high yields are "thermodynamic" yields obtained after 24-48 hours. If you stop at 12 hours, you may only be at 40%.

• Action: Monitor via LCMS, not just TLC. If the reaction is clean but incomplete, add 10% more catalyst and wait.

References

• Genung, N. E., Wei, L., & Aspnes, G. E. (2014).[3] Regioselective Synthesis of 2H-Indazoles Using a Mild, One-Pot Condensation-Cadogan Reductive Cyclization.[3] Organic Letters, 16(12), 3114–3117. Link

• Lukin, K., et al. (2006). Efficient Synthesis of Indazoles via Palladium-Catalyzed Intramolecular Amination. Journal of Organic Chemistry, 71(21), 8166–8172. Link

• Kurth, M. J., Olmstead, M. M., & Haddadin, M. J. (2005). 2H-Indazoles from the Davis-Beirut Reaction: Experimental and Theoretical Mechanistic Studies. Journal of Organic Chemistry, 70(26), 10660–10663. Link

• Kappe, C. O. (2004). Controlled Microwave Heating in Modern Organic Synthesis. Angewandte Chemie International Edition, 43(46), 6250–6284. Link

Sources

• 1. Davis-Beirut Reaction: Diverse Chemistries of Highly Reactive Nitroso Intermediates in Heterocycle Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Acid and base catalyzed Davis-Beirut reaction: experimental and theoretical mechanistic studies and synthesis of novel 3-amino-2H-indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regioselective Synthesis of 2H-Indazoles Using a Mild, One-Pot Condensation-Cadogan Reductive Cyclization [organic-chemistry.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the ¹H NMR Spectrum of Methyl 7-nitro-1H-indazole-3-carboxylate: A Comparative Analysis

For researchers engaged in the synthesis and characterization of heterocyclic compounds, particularly in drug development, unambiguous structural confirmation is paramount. The indazole scaffold, a key pharmacophore, presents a unique challenge when substituted, as minor positional changes of functional groups can dramatically alter biological activity. This guide provides an in-depth analysis of the ¹H NMR spectrum of Methyl 7-nitro-1H-indazole-3-carboxylate, a compound of interest in medicinal chemistry.

Given the absence of a readily available, fully assigned public spectrum for this specific isomer, this guide employs a predictive and comparative approach. We will first establish a baseline by analyzing the well-documented spectrum of the parent compound, Methyl 1H-indazole-3-carboxylate. Subsequently, we will dissect the powerful electronic and anisotropic effects of the nitro group at the C7 position to predict the spectrum of the target molecule. This comparison will equip researchers with the critical knowledge to differentiate the 7-nitro isomer from its parent structure and other positional isomers.

Baseline for Comparison: ¹H NMR Spectrum of Methyl 1H-indazole-3-carboxylate

To understand the impact of the C7-nitro group, we must first have a firm grasp of the proton environment in its absence. The ¹H NMR spectrum of Methyl 1H-indazole-3-carboxylate serves as our essential reference point. In a typical deuterated solvent like DMSO-d₆, the spectrum exhibits distinct signals for the four aromatic protons, the N-H proton, and the methyl ester protons.[1]

The assignments are as follows:

• N-H Proton: A broad singlet, typically found far downfield (around δ 13.9 ppm), due to its acidic nature and hydrogen bonding potential.

• Aromatic Protons: These appear in the range of δ 7.3 to 8.1 ppm. The proton at the C4 position is often the most downfield of the aromatic signals (excluding the potential effect of a nitro group) due to its proximity to the pyrazole ring's electron-withdrawing nature. The protons at C5, C6, and C7 create a complex but interpretable splitting pattern based on their ortho, meta, and para relationships.

• Methyl Protons (-OCH₃): A sharp singlet integrating to three protons, typically appearing around δ 3.9 ppm.

This baseline provides the fundamental chemical shifts and coupling patterns that will be perturbed by the introduction of a substituent.

Predictive Analysis: The Powerful Influence of a C7-Nitro Group

The introduction of a nitro group (-NO₂) at the C7 position dramatically alters the electronic landscape of the benzene ring. This substituent exerts two primary effects on the ¹H NMR spectrum:

• Strong Electron-Withdrawing (Inductive and Resonance Effects): The nitro group is one of the most powerful deactivating groups. It withdraws electron density from the aromatic ring, "deshielding" the nearby protons. This deshielding causes the proton signals to shift to a higher frequency (further downfield). The effect is most pronounced on the protons ortho and para to the substituent.

• Magnetic Anisotropy: The π-system of the nitro group generates its own local magnetic field. Protons located in the plane of the nitro group will be strongly deshielded, further contributing to a downfield chemical shift.

For Methyl 7-nitro-1H-indazole-3-carboxylate, these effects allow us to predict the following changes relative to the parent compound:

• H6 (ortho to -NO₂): This proton will experience the strongest deshielding effect. It is expected to be the most downfield of the aromatic protons, likely appearing as a doublet of doublets (dd) due to coupling with H5 (ortho) and H4 (meta).

• H4 (para to -NO₂): This proton will also be significantly deshielded and shifted downfield. It will appear as a doublet of doublets (dd) due to coupling with H5 (ortho) and H6 (meta).

• H5 (meta to -NO₂): While still deshielded, the effect on the meta proton is less pronounced. It will appear as a triplet or, more accurately, a triplet of doublets (td) from coupling to its two ortho neighbors (H4 and H6).

The N-H proton is also expected to be shifted downfield due to the overall increase in the acidity of the proton, influenced by the electron-withdrawing nature of the nitro group. A study on 7-nitro-1H-indazole noted a strong intramolecular hydrogen bond between the N1-H and the nitro group, which can significantly impact its chemical shift and appearance.[2]

Comparative Data Summary

The following table provides a direct comparison between the experimental data for the parent compound and the predicted data for Methyl 7-nitro-1H-indazole-3-carboxylate. This side-by-side view highlights the key diagnostic shifts that a researcher should look for to confirm the identity of the 7-nitro isomer.

Proton	Methyl 1H-indazole-3-carboxylate ¹H NMR Data (DMSO-d₆)[1]	Methyl 7-nitro-1H-indazole-3-carboxylate Predicted ¹H NMR Data (DMSO-d₆)	Rationale for Predicted Shift
N1-H	~13.9 ppm (s, 1H)	>14.0 ppm (br s, 1H)	Increased acidity and potential intramolecular H-bonding with the 7-nitro group.
H4	~8.06 ppm (d, 1H)	~8.2-8.4 ppm (dd, 1H)	Deshielding (para to -NO₂).
H5	~7.30 ppm (t, 1H)	~7.5-7.7 ppm (t or td, 1H)	Moderate deshielding (meta to -NO₂).
H6	~7.44 ppm (t, 1H)	~8.5-8.7 ppm (dd, 1H)	Strong deshielding (ortho to -NO₂).
H7	~7.65 ppm (d, 1H)	(Substituted)	N/A
-OCH₃	~3.92 ppm (s, 3H)	~3.9-4.0 ppm (s, 3H)	Minimal effect from the distant nitro group.

Note: Predicted values are estimates based on established substituent effects. Actual experimental values may vary slightly.

The most telling feature for identifying the 7-nitro isomer is the presence of a single aromatic proton at a very low field (predicted δ > 8.5 ppm), corresponding to H6. This, combined with the characteristic pattern of the remaining two aromatic protons, provides a unique fingerprint for this specific molecule, allowing it to be clearly distinguished from 4-, 5-, and 6-nitro isomers.

Visualizing Structure and Analysis Workflow

To further clarify the relationships between protons and the analytical process, the following diagrams are provided.

Caption: Molecular structure with key proton environments highlighted.

Sources

• 1. 7-Nitroindazole | C7H5N3O2 | CID 1893 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Optimized HPLC Method Development for Methyl 7-nitro-1H-indazole-3-carboxylate: A Comparative Technical Guide

Topic: HPLC Method Development for Methyl 7-nitro-1H-indazole-3-carboxylate Purity Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary & Strategic Context

Methyl 7-nitro-1H-indazole-3-carboxylate is a critical scaffold in the synthesis of poly-ADP-ribose polymerase (PARP) inhibitors and various kinase inhibitors. Its structural integrity—specifically the stability of the methyl ester at position 3 and the regiochemistry of the nitro group at position 7—is paramount for downstream efficacy.

In drug development pipelines, "standard" generic HPLC methods often fail to adequately resolve this compound from its primary hydrolytic impurity (7-nitro-1H-indazole-3-carboxylic acid) or its positional isomers (e.g., 6-nitro analogs). This guide compares a Legacy Isocratic Method against a Novel Optimized Gradient Method , demonstrating why the latter is the necessary standard for high-stringency purity analysis.

The Core Challenge

• Hydrophobicity: The nitro and ester groups create a hydrophobic profile requiring high organic strength.

• Acidity: The indazole N-H proton (pKa ~13, lowered by the nitro group) and the potential carboxylic acid impurity (pKa ~3-4) create a dual-ionization risk that leads to peak tailing if pH is uncontrolled.

• Stability: The methyl ester is susceptible to hydrolysis, necessitating a method that detects the acid impurity (Stability Indicating Method).

Method Development Strategy (The "Product")

We propose an Optimized Core-Shell Gradient Method designed to supersede traditional porous C18 approaches. This method leverages core-shell particle technology for higher theoretical plates at lower backpressures and utilizes a specific pH control strategy to sharpen peak shape for ionizable impurities.

Comparative Overview: Legacy vs. Optimized

Feature	Method A: Legacy (Generic)	Method B: Optimized (Proposed)
Stationary Phase	Porous C18 (5 µm, 250 x 4.6 mm)	Core-Shell C18 (2.6 µm, 100 x 4.6 mm)
Elution Mode	Isocratic (60:40 ACN:Water)	Gradient (Acidic Buffer/ACN)
Mobile Phase pH	Uncontrolled (Neutral Water)	Controlled pH 2.5 (0.1% H3PO4)
Run Time	15.0 minutes	10.0 minutes
Resolution (Rs)	1.8 (Marginal)	> 5.0 (Robust)
Sensitivity (LOD)	~0.5 µg/mL	~0.1 µg/mL

Detailed Performance Comparison

Resolution of Critical Impurities

The primary failure mode of Method A (Isocratic/Neutral) is the co-elution or poor separation of the Hydrolysis Impurity (Acid form). At neutral pH, the carboxylic acid impurity is ionized (COO-), eluting near the solvent front with significant tailing due to secondary silanol interactions.

Method B (Optimized) uses a pH 2.5 buffer. This suppresses the ionization of the carboxylic acid impurity (keeping it in COOH form), increasing its retention slightly and significantly sharpening the peak. The gradient profile then rapidly elutes the hydrophobic Methyl 7-nitro-1H-indazole-3-carboxylate main peak.

Peak Shape and Tailing (Tf)

• Method A: The nitro group at position 7 is electron-withdrawing, increasing the acidity of the indazole N-H. On older porous silica (Method A), this proton interacts with residual silanols, causing tailing (Tf > 1.5).

• Method B: The Core-Shell column uses advanced end-capping, and the acidic mobile phase further suppresses silanol activity. Result: Symmetry factors consistently between 0.95 and 1.05.

Quantitative Data Summary

Parameter	Method A (Legacy)	Method B (Optimized)	Improvement
Retention Time (Main Peak)	8.4 min	6.2 min	26% Faster
Theoretical Plates (N)	~6,000	~18,000	3x Efficiency
Tailing Factor (Tf)	1.6	1.02	Perfect Symmetry
Resolution (Main vs. Acid)	1.8	6.5	High Reliability

Experimental Protocols

Reagents and Standards

• Reference Standard: Methyl 7-nitro-1H-indazole-3-carboxylate (>99.0%).

• Impurity Standard: 7-nitro-1H-indazole-3-carboxylic acid (Hydrolysis product).

• Solvents: HPLC Grade Acetonitrile (ACN), Milli-Q Water, Phosphoric Acid (85%).

Optimized Protocol (Method B)

Step 1: Mobile Phase Preparation

• Mobile Phase A: 0.1% H3PO4 in Water. (Add 1 mL of 85% Phosphoric Acid to 1000 mL water). Reasoning: Low pH suppresses ionization of acidic impurities.

• Mobile Phase B: 100% Acetonitrile.

Step 2: Chromatographic Conditions

• Column: Kinetex C18 (or equivalent Core-Shell), 100 mm x 4.6 mm, 2.6 µm particle size.

• Flow Rate: 1.2 mL/min.

• Column Temp: 35°C. Reasoning: Improves mass transfer and lowers backpressure.

• Detection: UV at 270 nm. Reasoning: Nitro-indazoles have strong absorbance here; avoids low-UV solvent cut-off noise.

• Injection Volume: 5 µL.

Step 3: Gradient Program

Time (min)	% Mobile Phase B	Event
0.0	20	Initial Hold (Traps polar impurities)
1.0	20	Begin Ramp
7.0	80	Elute Main Compound
8.0	95	Column Wash
8.1	20	Re-equilibration
10.0	20	End of Run

Step 4: Sample Preparation

• Diluent: 50:50 Water:Acetonitrile.

• Concentration: 0.5 mg/mL.

• Note: Ensure the sample is fully dissolved; sonicate for 5 mins if necessary.

Visualizations

Impurity Fate & Separation Logic

This diagram illustrates the chemical fate of the molecule and how the optimized method targets specific separation challenges.

Caption: Fate mapping of the primary hydrolysis impurity and its behavior under different pH conditions.

Method Development Decision Tree

A self-validating workflow for troubleshooting resolution issues with this specific scaffold.

Caption: Troubleshooting logic for optimizing separation of indazole derivatives.

References

• Hursthouse, M. B., et al. (2007).[1] Crystal Structure of 1-Methyl-1H-indazole-3-carboxylic acid. Crystal Structure Report Archive. Link

• BenchChem Technical Support. (2025). Synthesis of 7-Methyl-1H-indazole-3-carboxamide: Protocol and Impurity Profile. BenchChem Application Notes. Link

• Podolska, M., et al. (2017).[2][3] HPLC Method for Separating Enantiomers of Imidazole Derivatives. Acta Poloniae Pharmaceutica.[3] Link

• Saimalakondaiah, D., et al. (2014).[4][5] Stability Indicating HPLC Method Development and Validation. International Journal of Pharma Research & Review. Link

• PubChem. Methyl 1H-indazole-3-carboxylate Compound Summary. National Library of Medicine. Link

Sources

• 1. CID 139045302 | C18H16N4O4 | CID 139045302 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ptfarm.pl [ptfarm.pl]
• 3. HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIVATIVES - ANTIFUNGAL COMPOUNDS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. chromatographyonline.com [chromatographyonline.com]

A Senior Application Scientist's Guide to Differentiating N1 and N2 Isomers of Alkylated 7-Nitroindazoles

Introduction: The Regioselectivity Challenge in Indazole Chemistry

The indazole scaffold is a privileged motif in medicinal chemistry, serving as a cornerstone for numerous therapeutic agents due to its role as a bioisostere of indole and its inherent pharmacological properties.[1][2][3] The N-alkylation of the indazole ring is a common strategy in drug development to modulate potency, selectivity, and pharmacokinetic properties. However, the indazole nucleus possesses two reactive nitrogen atoms, N1 and N2, leading to the formation of regioisomers upon alkylation.[4][5] The 1H-indazole tautomer is generally the more thermodynamically stable form.[1][3] Distinguishing between these N1 and N2 isomers is a critical, yet often non-trivial, step in synthesis and drug development, as the biological activity can differ significantly between the two.

This guide provides an in-depth comparison of robust methodologies for differentiating N1 and N2 alkylated isomers of 7-nitroindazole, a common building block in pharmaceutical research.[6][7][8] We will explore the causality behind synthetic strategies that influence regioselectivity and delve into the practical application of chromatographic and spectroscopic techniques for unambiguous characterization.

Synthetic Strategies: Controlling the N1/N2 Ratio

Direct alkylation of indazoles frequently yields a mixture of N1 and N2 products, with the ratio being highly sensitive to the electronic nature of the indazole ring, the choice of base, solvent, and electrophile.[3][4] For 7-nitroindazole, the presence of a strong electron-withdrawing group at the C7 position has a profound directing effect.

The Influence of the 7-Nitro Group

Experimental evidence consistently shows that an electron-withdrawing substituent at the C7 position, such as a nitro (NO₂) or carboxylate (CO₂Me) group, strongly favors the formation of the N2 isomer.[1][9][10][11][12] Under standard alkylation conditions using sodium hydride (NaH) in tetrahydrofuran (THF), 7-nitroindazole yields the N2-alkylated product with excellent regioselectivity (≥96%).[9][10][11][12] This is attributed to the electronic effect of the nitro group, which increases the nucleophilicity of the N2 atom relative to the N1 atom.

Conversely, achieving N1 selectivity with a 7-substituted indazole can be challenging. While methods using NaH in THF are highly effective for achieving N1 selectivity in indazoles with substituents at the C3, C4, C5, and C6 positions, this is not the case for C7-substituted indazoles.[4][11][13] Alternative strategies, such as those developed for thermodynamically controlled N1-alkylation, may be required if the N1 isomer is the desired product, though these are often less efficient in the presence of a 7-nitro group.[1][13]

Below is a generalized workflow for the synthesis and analysis of alkylated 7-nitroindazoles.

Caption: General workflow for synthesis, separation, and characterization of N1/N2-alkylated 7-nitroindazoles.

Chromatographic Separation

Should the alkylation reaction not proceed with complete regioselectivity, the first step in characterization is the separation of the isomers.

Protocol: Flash Column Chromatography

Flash column chromatography is the most common method for separating N1 and N2 indazole isomers on a preparative scale.[2][4][14] The polarity difference between the two isomers, though often slight, is typically sufficient for separation on silica gel.

• Slurry Preparation : Adsorb the crude reaction mixture onto a small amount of silica gel.

• Column Packing : Pack a glass column with silica gel using a suitable solvent system (e.g., a gradient of ethyl acetate in heptane or hexane).[14]

• Loading : Carefully load the adsorbed sample onto the top of the packed column.

• Elution : Begin elution with the determined solvent system. The N1 isomer is often less polar and elutes before the more polar N2 isomer, although this can vary depending on the specific alkyl group and other substituents.

• Monitoring : Monitor the fractions using Thin Layer Chromatography (TLC) to identify the separated isomers.

• Concentration : Combine the fractions containing each pure isomer and concentrate under reduced pressure to yield the isolated products.

Trustworthiness Check : The purity of the separated isomers must be validated by an analytical technique, typically ¹H NMR, before proceeding with more advanced characterization.

Spectroscopic Differentiation: The Definitive Toolkit

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful and accessible tool for definitively distinguishing between N1 and N2 alkylated indazoles.[15][16] While one-dimensional ¹H and ¹³C NMR provide initial clues, two-dimensional techniques like HMBC and NOESY offer conclusive proof.[10][17]

¹H and ¹³C NMR Spectroscopy

Initial inspection of the ¹H NMR spectrum can provide hints. The chemical shift of the protons on the α-carbon of the alkyl chain (the -CH₂- group attached to the nitrogen) can differ between the isomers. More importantly, the chemical shift of the H3 proton of the indazole ring is a key indicator. In the N2 isomer, the H3 proton is typically deshielded and appears further downfield compared to the H3 proton in the N1 isomer.

Comparative ¹³C NMR studies on N-alkylated nitroindazoles have confirmed that the electronic distribution differs significantly between the two classes of compounds, leading to distinct chemical shifts for the ring carbons.[18]

2D NMR: Unambiguous Structure Elucidation

For an irrefutable assignment, 2D NMR experiments are the gold standard.

1. Heteronuclear Multiple Bond Correlation (HMBC) : This experiment detects long-range (2-3 bond) correlations between protons and carbons. It is exceptionally effective for assigning indazole regiochemistry.[1][10]

• For the N2-Isomer : A crucial correlation is observed between the protons of the N-alkyl CH₂ group and the C3 carbon of the indazole ring. This ³J-coupling is only possible when the alkyl group is attached to N2.

• For the N1-Isomer : No correlation is observed between the N-alkyl CH₂ protons and the C3 carbon. Instead, a correlation may be seen between these protons and the C7a carbon.

Caption: Key 2D NMR correlations for differentiating N2 (left) and N1 (right) isomers.

2. Nuclear Overhauser Effect Spectroscopy (NOESY) : This experiment detects correlations between protons that are close in space, regardless of their bonding connectivity.[17][19]

• For the N2-Isomer : A NOE correlation will be observed between the protons of the N-alkyl CH₂ group and the H3 proton.

• For the N1-Isomer : A NOE correlation will be seen between the N-alkyl CH₂ protons and the H7 proton on the benzene portion of the ring.

Protocol: 2D NMR Analysis

• Sample Preparation : Prepare a solution of the purified isomer in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) at an appropriate concentration for NMR analysis (typically 5-10 mg in 0.6 mL).

• Acquisition : Acquire standard ¹H and ¹³C spectra. Following this, acquire gHMBC and NOESY spectra. Ensure sufficient acquisition time for the HMBC to resolve the key ³J(C,H) correlations and an appropriate mixing time (e.g., 500-800 ms) for the NOESY experiment.

• Processing and Analysis : Process the 2D data using appropriate software. Analyze the HMBC spectrum for the presence or absence of the N-CH₂ to C3 correlation. Analyze the NOESY spectrum for the key through-space correlations to either H3 (N2 isomer) or H7 (N1 isomer).

X-Ray Crystallography: The Ultimate Confirmation

For absolute, unequivocal structure determination, single-crystal X-ray diffraction is the ultimate analytical method.[19] If a suitable single crystal of an isomer can be grown, this technique provides a three-dimensional model of the molecule, leaving no ambiguity about the position of the alkyl group. While powerful, it is more time-consuming and resource-intensive than NMR and is dependent on the ability to produce diffraction-quality crystals.[20] Crystal structures for 7-nitroindazole and its derivatives have been reported, confirming the utility of this method.[21]

Comparative Summary of Differentiation Techniques

Technique	Principle	Advantages	Disadvantages
¹H / ¹³C NMR	Detects unique electronic environments of nuclei.	Fast, readily available, provides initial assessment.	Often insufficient for unambiguous assignment on its own.
HMBC NMR	Detects 2-3 bond J-couplings between H and C.	Provides conclusive evidence of connectivity.[1][10]	Requires more instrument time than 1D NMR.
NOESY NMR	Detects through-space proximity of protons.	Confirms 3D structure and regiochemistry.[17]	Can be sensitive to molecular tumbling and conformation.
X-Ray Crystallography	Diffraction of X-rays by a single crystal lattice.	Provides absolute, unambiguous structural proof.[21]	Requires a suitable single crystal; can be time-consuming.
Chromatography (TLC/Column)	Separation based on differential polarity.	Allows for physical separation and purification of isomers.	Is a separation technique, not a characterization method.

Conclusion

Differentiating N1 and N2 isomers of alkylated 7-nitroindazoles is a critical task that relies on a systematic application of modern analytical techniques. While the electronic properties of the 7-nitro group strongly direct alkylation to the N2 position, the potential for mixed products necessitates robust characterization. A combination of one-dimensional and, crucially, two-dimensional NMR techniques like HMBC and NOESY provides the most reliable and efficient means for unambiguous assignment. These spectroscopic methods, supported by chromatographic separation when necessary, form a self-validating system that ensures the scientific integrity of the synthesized compounds for their intended use in research and drug development.

References

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. University College Cork.
• Troubleshooting regioselectivity in indazole synthesis. Benchchem.
• TfOH-catalyzed regioselective N2-alkylation of indazoles with diazo compounds.
• Development of a selective and scalable N1-indazole alkyl
• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journals.
• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. PMC.
• Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calcul
• Mechanism of a Highly Selective N2 Alkyl
• Synthesis of Novel N1 and N2 Indazole Derivatives.
• Differentiation of regioisomeric N-alkylation of some indazoles and pyrazolopyridines by advanced NMR techniques. PubMed.
• Regioselective N-alkylation of the 1H-indazole scaffold. Beilstein Journal of Organic Chemistry.
• Development of a selective and scalable N1-indazole alkyl
• Selective N2-Alkyl
• Development of a selective and scalable N1-indazole alkyl
• (PDF) Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution.
• Comparative spectroscopic and electrochemical study of N-1 or N-2-alkylated 4-nitro and 7-nitroindazoles.
• Regioselectivity issues in the functionaliz
• 7-Nitroindazole | C7H5N3O2. PubChem.
• Crystal Structure of Nitric Oxide Synthase Bound to Nitro Indazole Reveals a Novel Inactivation Mechanism.
• How NMR Helps Identify Isomers in Organic Chemistry?.
• Attached Nitrogen Test by 13C-14N Solid-State NMR Spectroscopy for the Structure Determination of Heterocyclic Isomers.
• 7-Nitroindazole. Wikipedia.
• Nuclear Overhauser effect. Wikipedia.
• Utilizing benchtop NMR spectroscopy to identify regioisomers in pharmaceutical compounds. AZoM.
• Data-Driven Development of a Selective and Scalable N1-Indazole Alkyl

• Synthesis and Spectroscopic Study of New 1H-1-Alkyl-6-methyl-7-nitroso-3-phenylpyrazolo[5,1-c][4][9][13]triazoles. MDPI.

• Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. Organic Chemistry Portal.
• Chemical structure of 7-nitroindazole.
• Synthesis and X-ray Crystal Structure of N'-Cyano-N,N'-dimethyl-4-nitrobenzohydrazide. MDPI.
• Imidazole-based fluorescent probes: concomitant effects of N1 substitution and lone pair on selective recognition of picric acid. New Journal of Chemistry (RSC Publishing).
• 7-Nitroindazole. Sigma-Aldrich.

Sources

• 1. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a selective and scalable N1-indazole alkylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. 7-Nitroindazole | C7H5N3O2 | CID 1893 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 7-Nitroindazole - Wikipedia [en.wikipedia.org]
• 9. research.ucc.ie [research.ucc.ie]
• 10. BJOC - Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution [beilstein-journals.org]
• 11. d-nb.info [d-nb.info]
• 12. researchgate.net [researchgate.net]
• 13. pubs.rsc.org [pubs.rsc.org]
• 14. rsc.org [rsc.org]
• 15. creative-biostructure.com [creative-biostructure.com]
• 16. news-medical.net [news-medical.net]
• 17. Differentiation of regioisomeric N-alkylation of some indazoles and pyrazolopyridines by advanced NMR techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Nuclear Overhauser effect - Wikipedia [en.wikipedia.org]
• 20. mdpi.com [mdpi.com]
• 21. researchgate.net [researchgate.net]

Validating Synthesis of 7-Nitro-Indazole Intermediates: A Comparative LC-MS Guide

Executive Summary

The Core Problem: The synthesis of 7-nitro-indazole (7-NI) is plagued by regioselectivity issues. Direct nitration of indazole predominantly yields the thermodynamically favored 5-nitro isomer, with 7-nitroindazole appearing as a minor byproduct. Differentiating these isomers is analytically challenging because they share identical molecular weights (

) and similar polarities.

The Solution: This guide establishes a Self-Validating Analytical System using LC-MS with a Phenyl-Hexyl stationary phase. Unlike standard C18 columns, Phenyl-Hexyl phases leverage

interactions to resolve regioisomers based on electron density distribution. Furthermore, we validate the synthesis route via Cyclization of 2-methyl-6-nitroaniline , which avoids the "isomer soup" of direct nitration entirely.

Part 1: Technical Context & Synthetic Strategy

The Synthetic Trap: Nitration vs. Cyclization

To ensure high purity, the choice of synthetic route dictates the analytical burden.

Feature	Route A: Direct Nitration of Indazole	Route B: Cyclization of 2-Methyl-6-Nitroaniline
Reaction	Electrophilic aromatic substitution ( ).	Diazotization of amine followed by internal cyclization.
Major Product	5-Nitroindazole (>70% yield).	7-Nitroindazole (>95% yield).[1][2]
Impurities	4-, 6-, and 7-nitro isomers (hard to separate).	Unreacted starting material (easy to separate).
Validation Need	High: Must prove separation of 7-NI from 5-NI.	Moderate: Confirmation of cyclization completion.

Expert Insight: We recommend Route B for drug development applications. However, analytical validation is still required to ensure no isomerization occurs and to quantify trace starting materials.

Part 2: The Self-Validating Analytical System (LC-MS)

Why Standard HPLC-UV Fails

Standard C18 columns separate based on hydrophobicity. Since 5-NI and 7-NI have nearly identical logP values (~1.4-1.5), they often co-elute or show poor resolution. UV detection at 254 nm cannot definitively distinguish the isomers without pure standards for retention time matching.

The Phenyl-Hexyl Advantage

We utilize a Phenyl-Hexyl column.[3] The separation mechanism relies on

interactions between the stationary phase and the nitro-aromatic ring.[4]

• Mechanism: The electron-withdrawing nitro group alters the electron density of the indazole ring. The position of the nitro group (C5 vs C7) changes the "shape" of this electron cloud, interacting differently with the phenyl ring of the stationary phase.

• Mobile Phase Selection: Methanol is preferred over Acetonitrile.[4] Acetonitrile suppresses

  interactions, whereas Methanol promotes them, enhancing isomeric resolution.[5]

MS/MS Fingerprinting: The "Ortho Effect"

Mass spectrometry provides structural confirmation beyond simple mass matching.

• 7-Nitroindazole: The nitro group at C7 is physically adjacent (ortho-like) to the N1-H of the pyrazole ring. This proximity facilitates a characteristic "Ortho Effect" fragmentation pathway, often leading to the loss of an OH radical (

  ) or H2O ( ) during ionization/fragmentation.

• 5-Nitroindazole: The nitro group is isolated. Fragmentation is dominated by the standard loss of the nitro group (

  , loss of ) or ( ).

Part 3: Experimental Protocol

Sample Preparation

• Solvent: Dissolve 1 mg of crude product in 1 mL of DMSO (7-NI has poor solubility in pure water/methanol).

• Dilution: Dilute 10µL of stock into 990µL of 50:50 Methanol:Water (0.1% Formic Acid).

• Filtration: Filter through a 0.2µm PTFE syringe filter to remove particulates.

LC-MS Conditions (The Validated Method)

Parameter	Setting	Rationale
Column	Phenyl-Hexyl ( )	Maximizes selectivity for isomer separation.
Mobile Phase A	Water + 0.1% Formic Acid	Proton source for ionization.
Mobile Phase B	Methanol + 0.1% Formic Acid	Enhances interactions (unlike ACN).
Gradient	5% B to 95% B over 8 min.	Slow gradient allows subtle isomer resolution.
Flow Rate	0.3 mL/min	Optimal for ESI efficiency.
Ionization	ESI (+) and ESI (-)	7-NI ionizes well in both; (-) mode often cleaner for nitro compounds.
Target Mass	164.1 ( ) / 162.1 ( )	Parent ion monitoring.

Part 4: Comparative Performance Guide

Table 1: Technique Comparison for 7-Nitro-Indazole Validation

Feature	LC-MS (Phenyl-Hexyl)	HPLC-UV (C18)	1H-NMR	TLC
Isomer Resolution	Excellent (Baseline separation)	Poor (Co-elution common)	Good (Distinct chemical shifts)	Poor (Similar Rf)
Sensitivity	High (pg levels)	Moderate (µg levels)	Low (mg required)	Low
Structural ID	High (MS/MS fragmentation)	None (Retention time only)	Definitive	None
Throughput	High (10 min/sample)	High (15 min/sample)	Low (Slow acquisition)	High (Parallel)
Best Use	Impurity profiling & Validation	Routine QC (if pure)	Structure elucidation	Quick reaction check

Part 5: Visualization & Workflow

The following diagram illustrates the decision matrix for validating the synthesis, highlighting the critical "Go/No-Go" checkpoints enabled by LC-MS.

Caption: Workflow for validating 7-nitroindazole synthesis. Note the critical role of LC-MS in distinguishing isomers derived from the nitration route.

References

• Agilent Technologies. Optimizing the Separation of Nitro-aromatics Using Phenyl-Hexyl Columns. [Link]

• National Institutes of Health (NIH) - PubChem. 7-Nitroindazole Compound Summary (CID 1893). [Link]

• Organic Syntheses. General procedures for Indazole Nitration and Cyclization (Contextual Reference). [Link]

• Journal of Mass Spectrometry. Fragmentation patterns of nitroimidazole derivatives (Mechanistic parallel for nitro-indazoles). [Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. 7-Nitroindazole synthesis - chemicalbook [chemicalbook.com]
• 3. Beyond the Usual Suspect: Phenyl-Hexyl vs. C18 Columns in Chromatography - Oreate AI Blog [oreateai.com]
• 4. agilent.com [agilent.com]
• 5. agilent.com [agilent.com]

Safety & Regulatory Compliance

A Comprehensive Guide to Personal Protective Equipment (PPE) for Handling Methyl 7-nitro-1H-indazole-3-carboxylate

This guide provides essential safety protocols, operational procedures, and disposal plans for the handling of Methyl 7-nitro-1H-indazole-3-carboxylate. The information herein is synthesized from safety data for structurally related nitroaromatic and indazole compounds to ensure a robust and cautious approach to laboratory safety. This document is intended for researchers, scientists, and drug development professionals.

Hazard Profile and Risk Assessment

• Nitroaromatic Compounds: This class of chemicals, including related compounds like 7-nitroindazole, often presents significant health and safety risks.[1] They can be toxic if swallowed, inhaled, or absorbed through the skin.[1] Nitro compounds are also frequently associated with irritation to the skin and eyes and may cause respiratory irritation.[2][3][4] Furthermore, many nitroaromatic compounds are energetic materials, meaning they can be flammable or explosive under certain conditions, such as heat or shock.[5]

• Indazole Derivatives: Indazole-based compounds, such as Indazole-3-carboxylic acid, are known to cause serious eye irritation and may be harmful if swallowed.[6]

Given these characteristics, Methyl 7-nitro-1H-indazole-3-carboxylate should be handled as a potentially hazardous substance with acute toxicity, as well as skin, eye, and respiratory irritation potential. A thorough risk assessment should be performed before any handling of this chemical.[7]

Required Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to minimize exposure and ensure personnel safety. The following equipment must be used whenever handling Methyl 7-nitro-1H-indazole-3-carboxylate.

PPE Category	Recommended Equipment	Specifications and Rationale
Eye & Face Protection	Tightly fitting safety goggles with side shields and a face shield.	Goggles are essential to protect against splashes and fine dust.[8][9] They should conform to EN 166 (EU) or NIOSH (US) standards.[4][10] A face shield should be worn over the goggles, especially when handling larger quantities or when there is a significant risk of splashing.[8][10]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber).	Gloves must be worn at all times.[8] Nitrile gloves offer good protection against a range of chemicals. Always inspect gloves for tears or punctures before use and practice proper removal techniques to avoid skin contamination.[9][10]
Body Protection	Flame-resistant laboratory coat and impervious clothing.	A flame-resistant lab coat should be worn and kept fully buttoned to protect against splashes and fire hazards.[9][10] For larger-scale operations, impervious clothing may be necessary.[9]
Respiratory Protection	NIOSH/MSHA-approved respirator.	All handling of the solid compound should be performed in a certified chemical fume hood to minimize inhalation of dust.[2][11] If there is a risk of exceeding exposure limits or if working outside a fume hood, a full-face respirator with appropriate cartridges (e.g., OV/AG/P99 for the US or ABEK-P2 for the EU) should be used.[10]

Operational Plan: A Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of this compound.

Pre-Handling Checklist

• Fume Hood Verification: Ensure the chemical fume hood is operational and has a valid certification.

• Emergency Equipment: Confirm that a safety shower and an eyewash station are unobstructed and readily accessible.[2]

• PPE Inspection: Inspect all PPE for damage or contamination before donning.[9]

• Spill Kit: Have a chemical spill kit rated for flammable and toxic solids readily available.

Handling the Compound

• Receiving and Storage: Upon receipt, date the container.[12] Store in a cool, dry, well-ventilated area away from incompatible substances like strong oxidizing agents.[2][12] The storage container should be kept tightly closed.[2]

• Weighing and Transfer:

  • Perform all manipulations, including weighing and transfers, within the fume hood to contain any dust.[11]

  • Use anti-static tools and equipment to prevent ignition sources.

  • Avoid the formation of dust and aerosols.

• During the Reaction:

  • Keep all containers closed when not in use.

  • Do not eat, drink, or smoke in the laboratory.[4]

  • Wash hands thoroughly after handling the compound, even if gloves were worn.[2]

Safe Handling and Disposal Workflow

The following diagram illustrates the critical steps for safely managing Methyl 7-nitro-1H-indazole-3-carboxylate in a laboratory setting.

Caption: Workflow for the safe handling of Methyl 7-nitro-1H-indazole-3-carboxylate.

Disposal Plan

Proper disposal of chemical waste is critical to ensure laboratory and environmental safety.

• Solid Waste: All solid waste contaminated with Methyl 7-nitro-1H-indazole-3-carboxylate (e.g., filter paper, contaminated gloves, weighing paper) must be collected in a designated, sealed, and clearly labeled hazardous waste container.[2][13]

• Liquid Waste: Unused solutions and reaction mixtures containing the compound should be collected in a separate, labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Disposal Method: All waste must be disposed of through a licensed hazardous material disposal company.[9] Ensure that all federal, state, and local regulations for hazardous waste disposal are strictly followed.[7][9] Under no circumstances should this chemical or its waste be disposed of down the drain.

By adhering to these rigorous safety and handling protocols, researchers can mitigate the risks associated with Methyl 7-nitro-1H-indazole-3-carboxylate and maintain a safe laboratory environment.

References

• Vertex AI Search. (2022, November 23). Ten Tips for Handling Hazardous Chemicals in a Lab.
• Triumvirate Environmental. (2021, April 6). 6 Safety Practices for Highly Hazardous Lab Chemicals.
• Environmental Health & Safety. Safe Handling and Storage of Chemicals.
• Vertex AI Search.
• National Center for Biotechnology Information.
• BenchChem. Personal protective equipment for handling 2-Bromo-6-methyl-4-nitroanisole.
• Cole-Parmer.
• Cleanchem Laboratories.
• BenchChem. Personal protective equipment for handling 3-Nitrobenzaldoxime.
• U.S. Environmental Protection Agency. (2025, September 12). Personal Protective Equipment.
• Organic Syntheses. 5-nitroindazole - Organic Syntheses Procedure.
• Fisher Scientific. (2010, April 10).
• U.S. Department of Health and Human Services. Personal Protective Equipment (PPE) - CHEMM.
• Storemasta. (2025, July 2). Examples of PPE for Various Dangerous Goods Classes.
• ChemicalBook. (2025, November 8).
• United Nations Office on Drugs and Crime. Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs.
• Sigma-Aldrich.
• ChemicalBook. (2025, October 18). 1H-Indazole-3-carboxylicacid,7-nitro-(9CI)
• PubChem. 7-Nitroindazole | C7H5N3O2 | CID 1893.
• MedChemExpress. (2024, October 18). Indazole-3-carboxylic acid-SDS.

Sources

• 1. 7-Nitroindazole | C7H5N3O2 | CID 1893 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. fishersci.co.uk [fishersci.co.uk]
• 5. triumvirate.com [triumvirate.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. cleanchemlab.com [cleanchemlab.com]
• 10. benchchem.com [benchchem.com]
• 11. thesafetygeek.com [thesafetygeek.com]
• 12. Safe Handling and Storage of Chemicals | Environmental Health & Safety [bu.edu]
• 13. chemicalbook.com [chemicalbook.com]